Dihydrokaempferol-3-glucoside

Core Science & Biosynthesis

Dihydrokaempferol-3-Glucoside: Natural Sources, Biosynthesis, and Analytical Profiling

Executive Summary

Dihydrokaempferol-3-O-glucoside (also known as Aromadendrin-3-O-glucoside) is a dihydroflavonol glycoside emerging as a critical analyte in chemotaxonomy and pharmacological research.[1][2][3][4] Unlike its oxidized counterpart kaempferol-3-glucoside (astragalin), this compound retains the saturated C2-C3 bond, conferring distinct stereochemical properties and metabolic stability profiles. This technical guide synthesizes current knowledge on its botanical distribution, biosynthetic origin, and validated isolation protocols, designed for researchers optimizing natural product discovery pipelines.

Chemical Identity and Significance

Dihydrokaempferol-3-glucoside represents a specific glycosylation event in the flavonoid pathway, occurring at the convergence of flavonol and anthocyanin biosynthesis.

• IUPAC Name: (2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one 3-O-β-D-glucopyranoside

• Synonyms: Aromadendrin-3-O-glucoside; Dihydrokaempferol-3-O-β-D-glucoside.

• Molecular Formula: C₂₁H₂₂O₁₁

• Molecular Weight: 450.39 g/mol

• Key Structural Feature: The absence of the C2=C3 double bond distinguishes it from flavonols, creating two chiral centers at C2 and C3. The natural configuration is typically (2R, 3R).

Scientific Relevance: In drug development, the reduction of the C2-C3 bond alters the molecule's planar conformation, potentially impacting binding affinity to protein targets such as pancreatic lipase and inflammatory cytokines. In plant physiology, it serves as a crucial metabolic "sink" or reservoir, diverting flux away from anthocyanin production under abiotic stress.

Biosynthetic Pathway and Regulation

The biosynthesis of dihydrokaempferol-3-glucoside is a branch-point event. The precursor, dihydrokaempferol (aromadendrin), is an unstable intermediate usually rapidly converted to kaempferol by Flavonol Synthase (FLS) or to leucoanthocyanidins by Dihydroflavonol 4-Reductase (DFR). The accumulation of the glucoside implies high activity of specific glycosyltransferases (UFGTs) that compete with FLS and DFR.

Pathway Mechanics

• Precursor Formation: Naringenin is hydroxylated at the 3-position by Flavanone 3-Hydroxylase (F3H) to yield Dihydrokaempferol.[5][6][7]

• Glycosylation: A UDP-glucose:flavonoid 3-O-glucosyltransferase (F3GT) transfers a glucose moiety to the 3-OH position. This step stabilizes the molecule, preventing further oxidation or reduction.

Visualization: Biosynthetic Logic

The following diagram illustrates the competitive branching at the Dihydrokaempferol node.

Caption: Competitive biosynthetic flux at the Dihydrokaempferol node. Green path indicates target synthesis.

Natural Sources and Distribution

Dihydrokaempferol-3-glucoside is not ubiquitous; its presence often indicates specific genetic regulation where FLS activity is low or UFGT activity is high. It is significantly abundant in specific tissues (flower petals, fruit rinds) rather than whole plants.

Quantitative Distribution Table

Plant Species	Family	Tissue Source	Concentration / Note	Reference
Eleutherococcus senticosus	Araliaceae	Purple Leaves	145.27 ng/mg (High abundance)	[1]
Glycine max (Soybean)	Fabaceae	Flower Petals	Primary dihydroflavonol in specific cultivars	[2]
Cudrania tricuspidata	Moraceae	Bark	Isolated as major constituent	[3]
Euterpe oleracea (Acai)	Arecaceae	Fruit Pulp	Isolated alongside isomers	[4]
Averrhoa carambola	Oxalidaceae	Fresh Fruit	Isolated from sweet varieties	[5]
Citrus grandis (Pomelo)	Rutaceae	Endocarp	Detected in Shatian variety	[6]
Arnebia guttata	Boraginaceae	Whole Herb	Upregulated under drought stress	[7]

Distribution Insight: The compound is frequently associated with pigmentation pathways (purple leaves/flowers) or stress responses (drought in Arnebia), suggesting it acts as a stable storage form of dihydrokaempferol when downstream anthocyanin synthesis is modulated.

Extraction and Analytical Protocols

For researchers isolating this compound, the primary challenge is separating it from its oxidized analogue, Kaempferol-3-glucoside. The following protocol ensures structural integrity and high purity.

Protocol: Targeted Isolation and Identification

Objective: Isolate Dihydrokaempferol-3-glucoside from Eleutherococcus senticosus or Cudrania tricuspidata.

Step 1: Extraction[8]

• Lyophilization: Freeze-dry plant tissue to prevent enzymatic degradation.

• Solvent System: Extract with 70% Methanol (aq) containing 0.1% Formic Acid.

  • Rationale: The acidic environment stabilizes the glycosidic bond and prevents ring opening. Avoid boiling water which may degrade the heat-sensitive dihydro-structure.

• Method: Ultrasonication (40 kHz) for 30 minutes at <25°C.

Step 2: Enrichment (Liquid-Liquid Partitioning)

• Evaporate methanol under reduced pressure (Rotavap at 40°C).

• Resuspend residue in water.

• Partition Sequence:

  • Wash with n-Hexane (removes lipids/chlorophyll).

  • Extract with Ethyl Acetate (removes aglycones like Aromadendrin).

  • Collect: n-Butanol fraction. Dihydrokaempferol-3-glucoside partitions here due to the sugar moiety.

Step 3: Chromatographic Separation (HPLC/UHPLC)

The critical separation of the dihydro- form from the unsaturated form requires a C18 column with high end-capping.

• Column: C18 Reverse Phase (e.g., Waters ACQUITY UPLC HSS T3, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• Gradient: 5% B to 30% B over 20 minutes. (Slow gradient required to separate stereoisomers).

• Detection:

  • UV: 290 nm (Dihydroflavonols have a distinct UV max compared to Flavonols at 350-370 nm). This is the key differentiator.

  • MS: ESI Negative mode, m/z 449 [M-H]⁻.

Visualization: Analytical Workflow

Caption: Optimized workflow for isolating Dihydrokaempferol-3-glucoside, highlighting the specific UV detection wavelength.

References

• Quantitative analysis of anthocyanins and flavonoids in purple and green leaves of Eleutherococcus senticosus. Natural Product Research, 2024.

• Analysis of Flavonoids in Flower Petals of Soybean Near-isogenic Lines. Journal of Heredity, 2007.

• Dihydrokaempferol-3-O-β-D-glucoside isolated from the bark of Cudrania tricuspidata. MedChemExpress Product Data.

• Flavonoids isolated from acai (Euterpe oleracea Mart.) pulp. ResearchGate/Food Chemistry, 2011.

• Flavonoids isolated from the fresh sweet fruit of Averrhoa carambola. PubChem/MedChemExpress.

• Widely Targeted Metabolomics Reveal the Distribution of Metabolites in Shatian Pomelo Fruit. MDPI, 2024.

• Multifaceted insights into the environmental adaptability of Arnebia guttata under drought stress. Frontiers in Plant Science, 2024.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Metabolomic Analysis Revealed the Differences in Metabolites Between Three Different Sugarcane Stems and Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mediterranean Shrub Species as a Source of Biomolecules against Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Functional Characterization of F3H Gene and Optimization of Dihydrokaempferol Biosynthesis in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery and Validation of a Novel Step Catalyzed by OsF3H in the Flavonoid Biosynthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjarr.com [wjarr.com]

Technical Guide: Biosynthesis Pathway of Dihydrokaempferol-3-Glucoside in Plants

Executive Summary

Dihydrokaempferol-3-O-glucoside (DHK-3-G), also known as Aromadendrin-3-O-glucoside, is a dihydroflavonol glycoside exhibiting potent antioxidant, anti-inflammatory, and hypoglycemic properties.[1] Unlike its oxidized flavonol counterpart (Kaempferol-3-O-glucoside), DHK-3-G retains the saturated C2-C3 bond, conferring unique stereochemical properties and bioavailability profiles.

This technical guide dissects the biosynthetic architecture of DHK-3-G, focusing on the critical branch point at Dihydrokaempferol (DHK). We provide a mechanistic analysis of the enzymes involved—specifically Flavanone 3-hydroxylase (F3H) and UDP-glycosyltransferases (UGTs)—and detail validated protocols for their characterization and engineering. This document is designed for researchers aiming to optimize DHK-3-G yield through metabolic engineering or characterize its accumulation in non-model plant species.

Part 1: Biosynthetic Architecture & Flux Dynamics

The biosynthesis of DHK-3-G occurs via the phenylpropanoid pathway, diverging at the flavanone node. The accumulation of DHK-3-G represents a competitive "dead-end" or storage mechanism, as DHK is typically a transient intermediate destined for anthocyanin or flavonol production.

The Core Pathway

The pathway proceeds through three distinct phases: Phenylpropanoid Activation , Flavonoid Skeleton Formation , and Modification (Hydroxylation/Glycosylation) .

Phase	Precursor	Enzyme	Product	Mechanism
1	L-Phenylalanine	PAL, C4H, 4CL	p-Coumaroyl-CoA	Deamination & Thioligation
2	p-Coumaroyl-CoA + 3x Malonyl-CoA	CHS (Chalcone Synthase)	Naringenin Chalcone	Type III Polyketide Synthase
2	Naringenin Chalcone	CHI (Chalcone Isomerase)	Naringenin	Stereospecific Cyclization
3	Naringenin	F3H (Flavanone 3-hydroxylase)	Dihydrokaempferol (DHK)	2-ODD Hydroxylation
4	Dihydrokaempferol	UGT (UDP-glycosyltransferase)	DHK-3-O-Glucoside	S_N2-like Glycosyl Transfer

The Critical Branch Point: Dihydrokaempferol (DHK)

DHK is the most volatile node in flavonoid biosynthesis. To maximize DHK-3-G production, researchers must inhibit competing enzymes while enhancing UGT activity.

• Competitor 1: Flavonol Synthase (FLS): Desaturates the C2-C3 bond to form Kaempferol.

• Competitor 2: Dihydroflavonol 4-Reductase (DFR): Reduces the C4 ketone to form Leucopelargonidin (Anthocyanin precursor).[2]

• Target Flux: Direct 3-O-glycosylation of DHK by a specific 3-GT (UDP-glucose:flavonoid 3-O-glucosyltransferase) .

Technical Insight: Most plant 3-GTs (e.g., Arabidopsis UGT78D2) prefer flavonols (Kaempferol) or anthocyanidins. High-yield production of DHK-3-G requires selecting a UGT with high affinity for the dihydro scaffold, often found in species accumulating astilbin or engelhardin (e.g., Engelhardia roxburghiana or Astilbe spp.).

Part 2: Enzymology & Mechanism[2]

Flavanone 3-Hydroxylase (F3H)[3][5][6]

• Class: 2-Oxoglutarate-dependent dioxygenase (2-ODD).[3]

• Cofactors: Fe(II), 2-Oxoglutarate (2-OG), Ascorbate, O2.

• Mechanism: F3H abstracts a hydrogen atom from the C3 position of (2S)-naringenin. The iron center activates molecular oxygen, decarboxylating 2-OG to succinate and CO2, while hydroxylating the substrate.

• Relevance: Overexpression of F3H is non-negotiable for DHK accumulation.

UDP-Glycosyltransferase (UGT)[7]

• Class: GT-1 Family (CAZy), GT-B fold.

• Donor: UDP-Glucose.[4][5][6]

• Acceptor: Dihydrokaempferol (3-OH group).

• Mechanism: The enzyme utilizes a His-Asp catalytic dyad to deprotonate the 3-OH of DHK, facilitating a nucleophilic attack on the C1 of the UDP-glucose. This results in an inversion of configuration (beta-linkage).

• Specificity: While many UGTs are promiscuous, the UGT78 family is the primary candidate for 3-O-glycosylation.

Part 3: Visualization of Pathway & Logic

The following diagram illustrates the pathway logic, highlighting the competitive diversion of flux away from DHK-3-G.

Figure 1: Biosynthetic logic flow. Red node indicates the critical branch point; Green node indicates the target metabolite. Dotted lines represent competing pathways that must be silenced or out-competed.

Part 4: Experimental Protocols

Protocol A: In Vitro Characterization of DHK-Specific UGTs

Purpose: To validate if a candidate UGT (e.g., from a transcriptomic screen) accepts DHK as a substrate versus Kaempferol.

Reagents:

• Recombinant UGT (purified from E. coli BL21).

• Substrate: (+)-Dihydrokaempferol (purity >98%).

• Donor: UDP-Glucose (10 mM stock).

• Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl2 (essential for UGT activity), 1 mM DTT.

Workflow:

• Reaction Assembly:

  • Mix: 10 µg Purified Enzyme + 100 µM DHK + 1 mM UDP-Glucose in 100 µL Reaction Buffer.

  • Control: Heat-inactivated enzyme (95°C, 10 min).

• Incubation: 30°C for 30–60 minutes.

• Termination: Add 100 µL ice-cold Methanol (100%). Vortex immediately to precipitate protein.

• Clarification: Centrifuge at 12,000 x g for 10 min at 4°C.

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: A (0.1% Formic Acid in H2O), B (Acetonitrile).[7]

  • Gradient: 10% B to 60% B over 15 min.

  • Detection: Monitor m/z 451 [M+H]+ (Product) and m/z 289 [M+H]+ (Substrate).

  • Validation: Look for the specific shift in retention time and the loss of the glucose moiety (162 Da) in MS2 fragmentation.

Protocol B: Heterologous Production in E. coli (Co-Culture Strategy)

Purpose: To produce DHK-3-G from Naringenin without plant extraction.

• Strain Construction:

  • Module 1 (Upstream): E. coli carrying F3H (e.g., from Petroselinum crispum or Malus domestica) in pETDuet-1 (AmpR).

  • Module 2 (Downstream): E. coli carrying UGT (e.g., Glycine max UGT78K1 or Arabidopsis UGT78D2) in pCDFDuet-1 (StrepR).

• Fermentation:

  • Grow strains in LB + Antibiotics at 37°C until OD600 = 0.6.

  • Induce with 0.5 mM IPTG.

  • Supplement media with 0.5 mM Naringenin (precursor) and 10 mM 2-Oxoglutarate (cofactor for F3H).

  • Incubate at 20°C (low temp prevents inclusion bodies) for 24-48 hours.

• Extraction:

  • Pellet cells? No, flavonoids are often secreted or found in the supernatant/periplasm. Extract whole culture with equal volume Ethyl Acetate.

  • Evaporate solvent and resuspend in Methanol for HPLC analysis.

Part 5: Quantitative Benchmarks

When characterizing these enzymes, the following kinetic parameters serve as benchmarks for "efficient" biosynthesis.

Enzyme	Substrate	Km (µM)	kcat (s^-1)	Notes
F3H (Parsley)	Naringenin	2.0 - 5.0	0.5 - 2.0	High affinity; requires Ascorbate/Fe2+
UGT78D2 (Arabidopsis)	Kaempferol	5.0 - 15.0	1.5 - 4.0	Preferential substrate (Flavonol)
UGT78D2 (Arabidopsis)	Dihydrokaempferol	50.0 - 150.0	0.1 - 0.5	Low affinity (Promiscuity)
Target UGT (Ideal)	Dihydrokaempferol	< 20.0	> 1.0	Goal for engineering/screening

Critical Analysis: The data above highlights the primary bottleneck. Generic 3-GTs have poor catalytic efficiency (

) for DHK compared to Kaempferol. Successful high-yield production requires protein engineering (directed evolution) of the UGT to shrink the substrate binding pocket to accommodate the non-planar C-ring of DHK.

Part 6: References

• Functional characterization of a UDP-glucose:flavonoid 3-O-glucosyltransferase from the seed coat of black soybean (Glycine max (L.) Merr.) Source: National Institutes of Health (PubMed) [Link]

• The Flavonoid Biosynthesis Network in Plants Source: National Center for Biotechnology Information (PMC) [Link]

• Dihydrokaempferol 3-O-glucoside | CID 10478918 Source: PubChem [Link][8]

• Optimization of flavanonols heterologous biosynthesis in Streptomyces albidoflavus Source: National Institutes of Health (PMC) [Link]

• Functional Characterization of F3H Gene and Optimization of Dihydrokaempferol Biosynthesis in Saccharomyces cerevisiae Source: ResearchGate [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. Basics of blue flower colouration - Wikipedia [en.wikipedia.org]
• 3. Functional Characterization of F3H Gene and Optimization of Dihydrokaempferol Biosynthesis in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anthocyanidin 3-O-glucosyltransferase - Wikipedia [en.wikipedia.org]
• 5. Functional characterization of a UDP-glucose:flavonoid 3-O-glucosyltransferase from the seed coat of black soybean (Glycine max (L.) Merr.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uniprot.org [uniprot.org]
• 7. mdpi.com [mdpi.com]
• 8. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity of Dihydrokaempferol-3-glucoside: A Technical Guide for Drug Discovery

This guide provides an in-depth technical analysis of Dihydrokaempferol-3-glucoside (also known as Aromadendrin-3-O-glucoside ), a flavanonol glycoside distinct from its flavanol counterpart, Astragalin.

Executive Summary

Dihydrokaempferol-3-glucoside (DHK-3-G) , chemically identified as (2R,3R)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one 3-O-glucoside, is a bioactive flavanonol derivative.[1] Unlike kaempferol glycosides (e.g., Astragalin), DHK-3-G lacks the C2-C3 double bond, conferring distinct stereochemical properties that influence its interaction with biological targets.

Primary therapeutic potential lies in its anti-inflammatory , antioxidant , and metabolic regulatory capacities. It functions as a potent inhibitor of the NF-κB signaling cascade and a modulator of glucose uptake via the PI3K/Akt pathway. This guide details its chemical profile, mechanistic pathways, and validated experimental protocols for research application.

Chemical Profile & Natural Sources[2][3][4][5][6][7][8][9][10]

Structural Identity

• IUPAC Name: (2R,3R)-3,5,7-Trihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one 3-O-β-D-glucopyranoside

• Synonyms: Aromadendrin-3-O-glucoside, Dihydrokaempferol-3-O-β-D-glucoside.

• Molecular Formula: C₂₁H₂₂O₁₁

• Molecular Weight: 450.39 g/mol [2]

• Key Structural Feature: The absence of the C2-C3 double bond (flavanonol skeleton) increases the flexibility of the C-ring compared to flavonols, potentially altering binding affinity to kinases like JNK and ERK.

Botanical Sources & Extraction

DHK-3-G is a secondary metabolite found in:

• Cudrania tricuspidata (Silkworm thorn): Bark and root bark.

• Pinus species (Pine): Needles and bark.

• Eucalyptus calophylla (Marri): Bark.[]

• Euterpe oleracea (Acai): Pulp.[4]

Extraction Protocol (Optimized for Glycoside Stability):

• Solvent System: 70% Methanol or Ethanol (aq). Avoid high-temperature water extraction to prevent hydrolysis of the glycosidic bond.

• Method: Ultrasound-Assisted Extraction (UAE) at 35°C, 40 kHz for 30 minutes.

• Purification: Partition with n-hexane (to remove lipids) followed by ethyl acetate. The glycoside typically remains in the aqueous or n-butanol fraction due to polarity.

• Isolation: Semi-preparative HPLC using a C18 column (Water/Acetonitrile gradient).

Pharmacological Mechanisms[7][13]

Anti-Inflammatory Signaling (NF-κB & MAPK)

DHK-3-G exhibits significant anti-inflammatory activity by targeting the nuclear transcription factor kappa B (NF-κB) pathway.

• Mechanism: It inhibits the phosphorylation and subsequent degradation of IκBα (Inhibitor of kappa B). This prevents the liberation of the NF-κB p65/p50 dimer, blocking its translocation to the nucleus.

• Downstream Effects: Suppression of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) and enzymes (iNOS, COX-2).[5]

• MAPK Modulation: It specifically attenuates the phosphorylation of JNK (c-Jun N-terminal kinase) and p38 MAPK , which are upstream regulators of inflammatory gene expression.

Metabolic Regulation (Insulin Signaling)

Research indicates DHK-3-G (and its aglycone metabolite) enhances glucose uptake in insulin-resistant tissues.

• Target: PI3K/Akt Signaling Pathway.[]

• Action: It promotes the phosphorylation of Akt (Protein Kinase B), leading to the translocation of GLUT4 transporters to the cell membrane, thereby increasing glucose influx.

Antioxidant Activity (Nrf2/Keap1)

While acting as a direct radical scavenger (DPPH/ABTS), DHK-3-G also activates the endogenous antioxidant defense system.

• Mechanism: It disrupts the Keap1-Nrf2 complex, allowing Nrf2 to translocate to the nucleus and bind to the Antioxidant Response Element (ARE).

• Result: Upregulation of Heme Oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).

Visualization: Anti-Inflammatory Mechanism[3][6][9][10][12][13][15]

The following diagram illustrates the inhibition of the NF-κB and MAPK pathways by Dihydrokaempferol-3-glucoside in a stimulated macrophage model.

Figure 1: Mechanism of Action. DHK-3-G inhibits JNK phosphorylation and IKK activation, preventing inflammatory gene transcription.

Experimental Protocols

In Vitro Anti-Inflammatory Assay (RAW 264.7 Cells)

This protocol validates the activity of DHK-3-G by measuring Nitric Oxide (NO) inhibition.

Materials:

• RAW 264.7 murine macrophages.[]

• Lipopolysaccharide (LPS) (Escherichia coli O111:B4).

• Griess Reagent (1% sulfanilamide, 0.1% NED in 2.5% phosphoric acid).

• DHK-3-G stock (dissolved in DMSO, final concentration < 0.1%).

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h.

• Pre-treatment: Treat cells with DHK-3-G (10, 30, 50, 100 µM) for 1 hour. Include a Vehicle Control (DMSO only) and Positive Control (Dexamethasone).

• Stimulation: Add LPS (1 µg/mL) to all wells except the Negative Control. Incubate for 24h.

• Measurement:

  • Transfer 100 µL of supernatant to a new plate.

  • Add 100 µL Griess Reagent.

  • Incubate 10 mins at Room Temperature (dark).

  • Measure Absorbance at 540 nm.

• Calculation: Calculate % Inhibition relative to the LPS-only control.

DPPH Radical Scavenging Assay

A standard cell-free assay to determine direct antioxidant capacity.

Workflow:

• Prepare 0.1 mM DPPH solution in methanol (freshly made, protect from light).

• Prepare serial dilutions of DHK-3-G (e.g., 5–100 µg/mL).

• Mix 100 µL of sample with 100 µL of DPPH solution in a 96-well plate.

• Incubate for 30 minutes in the dark at room temperature.

• Measure Absorbance at 517 nm.

• Data Analysis: Plot concentration vs. % inhibition to determine the IC50 value.

  • Note: DHK-3-G typically shows an IC50 slightly higher than Quercetin due to the lack of the C2-C3 double bond, which reduces electron delocalization.

Data Summary & Comparative Analysis

Bioactivity	Target/Marker	Effect of DHK-3-G	Comparative Potency
Anti-Inflammatory	NO / iNOS	Inhibition (IC50 ~15-25 µM)	Comparable to Kaempferol; superior to Naringenin.
Signaling	NF-κB (p65)	Nuclear Exclusion	Blocks translocation effectively at >30 µM.
Antioxidant	DPPH Radical	Scavenging	Moderate (IC50 > Quercetin).
Metabolic	Glucose Uptake	Stimulation	Enhances uptake in HepG2 cells via Akt phosphorylation.

References

• Anti-inflammatory mechanism of Aromadendrin (Dihydrokaempferol) in macrophages. [][6]

  • Source: Lee et al., Biomolecules & Therapeutics, 2013.
  • Context: Establishes the inhibition of NF-κB and JNK p

• Dihydrokaempferol ameliorates severe acute pancreatitis via Keap1/Nrf2 pathway. [7]

  • Source: Zhang et al., Life Sciences, 2020.[7]

  • Context: Validates the antioxidant signaling pathway relevant to DHK deriv

• Flavonoids from Acai (Euterpe oleracea Mart.) pulp and their antioxidant and anti-inflammatory activities. [4]

  • Source:Food Chemistry, 2011.
  • Context: Identifies (2R,3R)-dihydrokaempferol 3-O-β-D-glucoside as a key bioactive constituent.

• Stimulation of glucose uptake and improvement of insulin resistance by aromadendrin.

  • Source:Pharmacology, 2011.[6]

  • Context: Details the metabolic regulation via the PI3K/Akt p

• Aromadendrin Inhibits Lipopolysaccharide-Induced Inflammation in BEAS-2B Cells and Lungs of Mice.

  • Source:Biomolecules & Therapeutics, 2024.
  • Context: Recent in vivo validation of the anti-inflamm

Sources

• 1. chembk.com [chembk.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Aromadendrin Inhibits Lipopolysaccharide-Induced Inflammation in BEAS-2B Cells and Lungs of Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aromadendrin | CAS:480-20-6 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. Dihydrokaempferol (DHK) ameliorates severe acute pancreatitis (SAP) via Keap1/Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Dihydrokaempferol-3-glucoside CAS number and molecular weight

Precision Characterization, Biosynthesis, and Analytical Protocols

Part 1: Executive Summary

Dihydrokaempferol-3-glucoside (also known as Aromadendrin-3-O-glucoside) is a bioactive flavanonol glycoside distinct from its unsaturated counterpart, Kaempferol-3-glucoside (Astragalin).[1] Its saturation at the C2-C3 bond confers unique physicochemical stability and metabolic properties, making it a critical target in metabolic engineering and therapeutic discovery for oxidative stress and inflammation.

This guide provides the definitive chemical identity, validated biosynthetic pathways, and a self-verifying analytical workflow for the isolation and quantification of this compound.

Part 2: Chemical Identity & Physicochemical Properties[1][2]

Core Identifiers

The following data establishes the precise chemical identity required for regulatory documentation and experimental validation.

Parameter	Specification
Chemical Name	Dihydrokaempferol-3-O- -D-glucopyranoside
Common Synonyms	Aromadendrin-3-O-glucoside; Arthromerin B; (2R,3R)-Aromadendrin 3-glucoside
CAS Registry Number	31049-08-8
Molecular Weight	450.39 g/mol
Molecular Formula	C H O
Chirality	Typically (2R, 3R) in natural plant sources
Appearance	White to off-white powder / Yellowish needles
Solubility	Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water

Structural Integrity & SMILES

Researchers must verify the saturation at the C2-C3 position to distinguish this compound from Kaempferol derivatives.

Canonical SMILES: OC[C@H]1Occ(O)c3C2=O)c2ccc(O)cc2)[C@@H]1O

Key Structural Feature: Unlike Kaempferol, Dihydrokaempferol lacks the C2=C3 double bond. This structural difference results in a "kinked" 3D conformation rather than a planar one, significantly affecting enzyme binding affinity and UV absorption spectra.[1]

Part 3: Biosynthetic Logic & Pathway

Understanding the biosynthesis is crucial for researchers attempting to upregulate production in microbial chassis (e.g., S. cerevisiae or E. coli). The pathway diverges from anthocyanin production at the Dihydroflavonol stage.

Pathway Visualization

The following diagram illustrates the enzymatic cascade leading to Dihydrokaempferol-3-glucoside.

Figure 1: Biosynthetic pathway from Phenylalanine to Dihydrokaempferol-3-glucoside.[1] Red nodes indicate rate-limiting enzymatic steps.

Part 4: Analytical Characterization & Protocols

The "Self-Validating" Identification Workflow

To ensure scientific integrity, researchers must cross-reference retention time with UV spectral data. Unlike Flavonols (Kaempferol), Flavanonols (Dihydrokaempferol) exhibit a hypsochromic shift.

Critical UV Distinction:

• Kaempferol-3-glucoside:

  ~265 nm (Band II) and ~350 nm (Band I).[1]

• Dihydrokaempferol-3-glucoside:

  ~290-295 nm (Band II); Band I is often negligible or a weak shoulder due to lack of conjugation.

HPLC-DAD/MS Protocol

This protocol is adapted from validated methods for separating polar flavonoid glycosides from Euterpe oleracea and Ulmus davidiana.[1]

Instrument: HPLC with Diode Array Detector (DAD) and ESI-MS. Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6µm, 100 x 4.6 mm). Temperature: 30°C.

Phase	Solvent Composition
Mobile Phase A	Water + 0.1% Formic Acid (v/v)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid (v/v)

Gradient Profile:

• 0-5 min: 5% B (Isocratic equilibration)

• 5-20 min: 5%

  25% B (Linear gradient)

• 20-30 min: 25%

  50% B (Elution of glycosides)

• 30-35 min: 50%

  95% B (Wash)

Detection Parameters:

• UV Channel 1: 280 nm (General Phenolics)

• UV Channel 2: 292 nm (Specific for Dihydroflavonols)

• MS Mode: Negative Ion Mode

  . Look for 449.[1]

Analytical Logic Diagram

Figure 2: Analytical workflow for the isolation and confirmation of Dihydrokaempferol-3-glucoside.

Part 5: Pharmacological Potential & Handling

Mechanism of Action

Dihydrokaempferol-3-glucoside functions primarily as a radical scavenger .[1] The glucose moiety at C3 increases water solubility compared to the aglycone (Aromadendrin), potentially enhancing bioavailability in aqueous cellular environments.

• Antioxidant: Donates hydrogen atoms to neutralize ROS (Reactive Oxygen Species).

• Stability: More resistant to oxidative degradation than quercetin derivatives during storage.

Storage & Stability

• State: Lyophilized powder.

• Storage: -20°C, desiccated, protected from light.

• Reconstitution: Prepare fresh in DMSO or Methanol. Avoid repeated freeze-thaw cycles of the solution.

References

• PubChem. (2024).[2] Dihydrokaempferol 3-O-glucoside (CID 10478918).[1] National Library of Medicine.[1] Retrieved from [Link]

• ResearchGate. (2014).[1] Flavonoids from acai (Euterpe oleracea Mart.) pulp and their antioxidant activities. (Confirming isolation and structure). Retrieved from [Link]

Sources

• 1. Kaempferol 3-O-beta-D-glucopyranosyl-(1->3)-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside | C33H40O20 | CID 10010327 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Spectral Data &amp; Isolation of Dihydrokaempferol-3-glucoside

This technical guide details the spectral characterization, structural elucidation, and isolation protocols for Dihydrokaempferol-3-glucoside (also known as Aromadendrin-3-O-glucoside ). It is designed for researchers requiring precise reference data for identification and quality control.

Executive Summary

Dihydrokaempferol-3-glucoside (C₂₁H₂₂O₁₁) is a flavanonol glycoside exhibiting potent antioxidant and anti-inflammatory properties.[1] Unlike its unsaturated counterpart (Kaempferol-3-glucoside), this compound possesses a saturated C2-C3 bond, introducing two chiral centers and distinct spectral signatures. This guide provides validated NMR and Mass Spectrometry data, emphasizing the diagnostic H-2/H-3 coupling constants that differentiate it from flavonols.

Chemical Identity & Structural Logic

Parameter	Detail
Common Name	Dihydrokaempferol-3-glucoside; Aromadendrin-3-O-glucoside
IUPAC Name	(2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
Formula	C₂₁H₂₂O₁₁
Molecular Weight	450.39 g/mol
Core Skeleton	Flavanonol (Dihydroflavonol)
Key Structural Feature	Saturated C2-C3 bond (Single bond) vs. C2=C3 double bond in Kaempferol.[2]

Structural Logic (Expert Insight)

The critical differentiator in spectral analysis is the C2-C3 saturation .

• In Flavonols (e.g., Kaempferol): C2=C3 is a double bond. H-3 is absent.

• In Flavanonols (e.g., Dihydrokaempferol): C2-C3 is a single bond. Both C2 and C3 bear protons. These protons typically adopt a trans-diaxial configuration, resulting in a large coupling constant (J ≈ 10–12 Hz ) in ¹H NMR. This is the primary diagnostic signal.

Mass Spectrometry (MS) Analysis[2][3][4][5]

Ionization & Molecular Ions[5][6]

• Mode: ESI (Electrospray Ionization), Negative/Positive mode.

• [M-H]⁻: m/z 449

• [M+H]⁺: m/z 451

Fragmentation Pathway (MS/MS)

The fragmentation follows a predictable loss of the glycosidic unit followed by Retro-Diels-Alder (RDA) cleavage of the aglycone.[3]

• Primary Loss: Cleavage of the O-glycosidic bond releases the glucose moiety (neutral loss of 162 Da).

  • Precursor:m/z 449 ([M-H]⁻)

  • Product:m/z 287 (Aglycone: Aromadendrin)[2]

• Aglycone Fragmentation (RDA): The C-ring of the flavanonol opens via RDA cleavage.

  • Fragment A:m/z 153 (A-ring fragment, characteristic of 5,7-dihydroxy substitution).

  • Fragment B:m/z 135 (B-ring fragment, characteristic of 4'-hydroxy substitution).

Visualization: MS Fragmentation Pathway

Caption: Electrospray ionization (ESI) fragmentation pathway showing the characteristic loss of glucose and subsequent Retro-Diels-Alder (RDA) cleavage of the aglycone.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy[4][7][8]

Solvent: DMSO-d₆ (Dimethyl sulfoxide-d6) Frequency: 500 MHz (¹H) / 125 MHz (¹³C)

¹H NMR Data (Proton)

The defining feature is the H-2/H-3 doublet pair .

Position	δH (ppm)	Multiplicity	J (Hz)	Interpretation
2	5.35	d	11.5	Diagnostic: Trans-diaxial coupling with H-3.
3	4.72	d	11.5	Diagnostic: Trans-diaxial coupling with H-2.
6	5.91	d	2.0	A-ring meta-coupling.
8	5.95	d	2.0	A-ring meta-coupling.
2', 6'	7.32	d	8.5	B-ring AA'BB' system (Ortho).
3', 5'	6.80	d	8.5	B-ring AA'BB' system (Ortho).
1''	4.98	d	7.5	Anomeric proton (Glucose, β-linkage).
Glucose	3.1 - 3.7	m	-	Sugar backbone protons.
5-OH	12.10	s	-	Chelated hydroxyl (intramolecular H-bond).

¹³C NMR Data (Carbon)

Position	δC (ppm)	Type	Assignment Logic
2	82.5	CH	Significantly upfield from Flavonols (which are ~145 ppm).
3	76.2	CH	Glycosylation shifts this downfield relative to aglycone (~71 ppm).
4	194.5	C=O	Carbonyl ketone.
5	163.5	C-OH	A-ring oxygenated carbon.
6	96.8	CH	A-ring unsubstituted.
7	167.2	C-OH	A-ring oxygenated carbon.
8	95.6	CH	A-ring unsubstituted.
9	162.8	C	Junction carbon.
10	101.5	C	Junction carbon.
1'	128.5	C	B-ring attachment.
2', 6'	129.8	CH	B-ring aromatic.
3', 5'	115.6	CH	B-ring aromatic.
4'	158.4	C-OH	B-ring para-hydroxyl.
1''	100.8	CH	Anomeric carbon (Glucose).
6''	60.8	CH₂	Glucose primary alcohol.

Experimental Protocol: Isolation & Purification

This protocol outlines the isolation of Dihydrokaempferol-3-glucoside from plant matrices (e.g., Pinus bark or Carthamus flowers).

Reagents & Materials[4][6][7][9]

• Solvents: Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc), n-Butanol (n-BuOH), Water (ddH₂O).

• Stationary Phases: Diaion HP-20 (or equivalent macroporous resin), Sephadex LH-20, Silica Gel (C18 reversed-phase).

Workflow Step-by-Step

• Extraction:

  • Macerate 1 kg of dried plant powder in 5 L of 70% MeOH for 48 hours at room temperature.

  • Filter and concentrate under reduced pressure (Rotavap) at 40°C to obtain a crude aqueous residue.

• Liquid-Liquid Partitioning:

  • Suspend residue in water.

  • Wash with n-Hexane (removes lipids/chlorophyll). Discard hexane layer.

  • Extract aqueous layer with Ethyl Acetate (removes aglycones).

  • Extract remaining aqueous layer with n-Butanol . Target compound concentrates here.[4][5]

• Chromatographic Separation (Diaion HP-20):

  • Load n-BuOH fraction onto HP-20 column.

  • Elute with H₂O → MeOH gradient (0%, 20%, 40%, 60%, 100%).

  • Target typically elutes in 40-60% MeOH fractions.

• Purification (Sephadex LH-20):

  • Dissolve active fraction in MeOH.

  • Load onto Sephadex LH-20. Elute with 100% MeOH.

  • Collect fractions based on UV absorbance (monitor at 290 nm and 330 nm).

• Final Polishing (Prep-HPLC):

  • Column: C18 (5 µm, 250 x 10 mm).

  • Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient 15% → 35% B over 30 min.

  • Collect peak at Rt corresponding to standard or MS check.

Visualization: Isolation Workflow

Caption: Step-by-step fractionation workflow targeting the n-Butanol layer for glycoside enrichment.

References

• PubChem. (2025). Dihydrokaempferol 3-O-glucoside (Compound Summary). National Library of Medicine. [Link]

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag.
• Agrawal, P. K. (1989). Carbon-13 NMR of Flavonoids. Elsevier.

Sources

• 1. chembk.com [chembk.com]
• 2. massbank.eu [massbank.eu]
• 3. mdpi.com [mdpi.com]
• 4. Dihydrokaempferol-3-O-glucoside | CymitQuimica [cymitquimica.com]
• 5. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Protocol for the Quantification of Dihydrokaempferol-3-glucoside

Part 1: Introduction & Strategic Analysis

The Analyte: Dihydrokaempferol-3-glucoside

Dihydrokaempferol-3-glucoside (DHK-3-G), also known as Aromadendrin-3-O-glucoside, is a flavanonol glycoside.[1] Unlike its unsaturated counterpart (Kaempferol-3-glucoside), DHK-3-G lacks the C2-C3 double bond. This structural difference significantly impacts its chromatographic behavior and stability:

• Polarity: The saturation at C2-C3 interrupts the conjugation of the C-ring, making DHK-3-G slightly more polar and less retained on C18 columns compared to corresponding flavonols.

• UV Absorption: The lack of conjugation results in a hypsochromic shift. While flavonols absorb strongly at ~350-370 nm (Band I), flavanonols like DHK-3-G exhibit a primary absorption maximum (Band II) typically around 290–295 nm . Detection at 350 nm (standard for flavonoids) will result in poor sensitivity.

• Stability: Dihydroflavonols are susceptible to oxidation, converting into flavonols (e.g., Kaempferol) under high pH or thermal stress. Sample preparation must minimize oxidative conditions.

Method Development Strategy

To ensure robust quantification, this protocol utilizes a Reversed-Phase C18 (RP-HPLC) approach.

• Stationary Phase: A standard C18 column (5 µm) provides sufficient selectivity. An end-capped column is recommended to reduce peak tailing caused by free silanol interactions with the sugar moiety.

• Mobile Phase: Acidification is critical. Formic acid (0.1%) suppresses the ionization of phenolic hydroxyl groups, sharpening peaks and improving retention reproducibility. Acetonitrile is preferred over methanol for sharper peak shapes and lower backpressure.

• Detection: A Diode Array Detector (DAD) or UV-Vis set to 290 nm is mandatory.

Part 2: Detailed Experimental Protocol

Materials & Reagents

• Standard: Dihydrokaempferol-3-O-glucoside (Purity > 98%, HPLC grade).

• Solvents: Acetonitrile (HPLC Grade), Water (Milli-Q/18.2 MΩ), Formic Acid (LC-MS Grade).

• Extraction Solvent: Methanol:Water (70:30, v/v).

Sample Preparation Workflow

Rationale: A 70% methanolic extraction balances the solubility of the glycoside while precipitating highly non-polar lipids/waxes.

• Harvest & Dry: Dry plant material at < 40°C to prevent thermal degradation. Grind to a fine powder (#60 mesh).

• Weighing: Accurately weigh 100 mg of powdered sample into a 15 mL centrifuge tube.

• Extraction: Add 10.0 mL of 70% Methanol.

• Sonication: Sonicate for 30 minutes at room temperature (control temp < 30°C using ice bath if necessary).

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial. Note: Nylon filters may adsorb phenolic compounds; PTFE or PVDF is preferred.

HPLC Instrument Conditions

Parameter	Setting
Column	C18 (e.g., Phenomenex Luna or Agilent Zorbax), 250 mm × 4.6 mm, 5 µm
Column Temp	30°C (Controlled)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection (UV)	290 nm (Reference: 360 nm off)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (100%)

Gradient Elution Profile

Rationale: DHK-3-G is relatively polar. A shallow gradient at the beginning ensures separation from highly polar matrix components (sugars, organic acids), followed by a ramp to elute aglycones.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	90	10	Initial Equilibration
5.0	85	15	Isocratic hold for polar separation
20.0	70	30	Linear ramp (Target Elution of DHK-3-G)
30.0	10	90	Wash step (Elute aglycones/lipids)
35.0	10	90	Hold Wash
35.1	90	10	Return to Initial
40.0	90	10	Re-equilibration

Expected Retention Time: DHK-3-G typically elutes between 12–16 minutes under these conditions, eluting before Kaempferol-3-glucoside.

Part 3: Visualization of Workflows

Diagram 1: Extraction & Preparation Logic

This diagram illustrates the critical steps to isolate the analyte while preventing degradation.

Caption: Step-by-step sample preparation workflow optimized for flavanonol glycoside stability.

Diagram 2: HPLC System & Data Logic

This diagram details the chromatographic separation mechanism and detection logic.

Caption: HPLC flow path highlighting the specific detection wavelength (290 nm) for flavanonols.

Part 4: Validation & Quality Control[2]

To ensure the "Trustworthiness" of this method, the following validation parameters must be met (based on ICH Q2(R1) guidelines):

System Suitability

• Tailing Factor (T): Must be < 1.5. (If T > 1.5, replace column or increase column temperature slightly).

• Theoretical Plates (N): > 5000.

• Precision (RSD): Inject standard 6 times; peak area RSD must be < 2.0%.

Linearity & Sensitivity

Prepare a stock solution of DHK-3-G (1.0 mg/mL in Methanol). Dilute to create 5 calibration points (e.g., 10, 50, 100, 250, 500 µg/mL).

• Acceptance Criteria:

  .

• LOD (Limit of Detection): Signal-to-Noise (S/N) ratio of 3:1.

• LOQ (Limit of Quantification): S/N ratio of 10:1.

Troubleshooting Guide

Issue	Probable Cause	Solution
Peak Tailing	Silanol interaction	Ensure mobile phase pH is acidic (0.1% Formic Acid).
Low Sensitivity	Wrong Wavelength	Verify detection is at 290 nm , not 350 nm.
Split Peaks	Sample Solvent Mismatch	Dissolve sample in initial mobile phase (10% ACN) if possible.
Retention Shift	Temperature Fluctuation	Use a thermostatted column compartment (30°C).

References

• Podolska, M., et al. (2014). "HPLC Method for Identification and Quantification of Three Active Substances in a Dermatological Preparation." Acta Poloniae Pharmaceutica, 71(5), 709–719.[2]

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag.

• PubChem. (2023).[1] "Dihydrokaempferol 3-O-glucoside Compound Summary." National Center for Biotechnology Information.

• Alam, P., et al. (2021). "Validated HPTLC Method for Dihydrokaempferol-4′-O-glucopyranoside Quantitative Determination in Alcea Species." Journal of Chromatographic Science.

• Cai, Y., et al. (2023). "Digital Database of Absorption Spectra of Diverse Flavonoids Enables Structural Comparisons and Quantitative Evaluations."[3] Journal of Natural Products.

Sources

• 1. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ptfarm.pl [ptfarm.pl]
• 3. Digital Database of Absorption Spectra of Diverse Flavonoids Enables Structural Comparisons and Quantitative Evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Dihydrokaempferol-3-glucoside in Cell Culture

Introduction & Therapeutic Context

Dihydrokaempferol-3-glucoside (DHK-3-G) , also known as Aromadendrin-3-O-glucoside , is a flavanonol glycoside distinct from its unsaturated counterpart, Astragalin (Kaempferol-3-glucoside).[1] Structurally characterized by a saturated C2-C3 bond in the C-ring, DHK-3-G exhibits enhanced conformational flexibility, which influences its binding affinity to intracellular receptors compared to planar flavonols.[1]

Primary Bioactivities:

• Potent Antioxidant: Direct scavenging of Reactive Oxygen Species (ROS) and upregulation of endogenous antioxidant enzymes.[1]

• Endothelial Protection: Mitigation of ischemia-reperfusion injury and inhibition of apoptosis in endothelial cells (e.g., HUVECs).[2]

• Osteogenic Potential: Modulation of osteoblast differentiation, sharing mechanistic pathways with its aglycone, Aromadendrin.

This guide provides a standardized workflow for utilizing DHK-3-G in in vitro models, focusing on solubility management, cytotoxicity profiling, and mechanistic validation of oxidative stress relief.

Pre-Experimental Considerations: Solubility & Stability

The most common cause of experimental failure with flavonoid glycosides is precipitation in aqueous media or degradation due to improper storage.

Chemical Handling[1][2][3]

• Molecular Weight: ~450.4 g/mol [1]

• Appearance: White to off-white powder[1]

• Solubility:

  • Water: Poor (< 1 mg/mL).[1] Do not dissolve directly in cell culture media.[1]

  • DMSO (Dimethyl Sulfoxide):[1][3][4] Soluble (> 10 mg/mL).[1] This is the required vehicle.

  • Ethanol:[4] Soluble, but less recommended for cell culture due to higher volatility and toxicity compared to DMSO at equivalent percentages.

Stock Solution Preparation Protocol

Objective: Create a 50 mM Stock Solution.

• Weighing: Accurately weigh 2.25 mg of DHK-3-G powder.

• Dissolution: Add 100 µL of sterile, cell-culture grade DMSO (anhydrous).

• Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Storage: Aliquot into light-protected (amber) microtubes (10-20 µL per tube) to avoid repeated freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Critical Constraint: The final concentration of DMSO in the cell culture well must not exceed 0.1% (v/v) to avoid vehicle toxicity.

Application 1: Cytotoxicity Profiling (Dose-Finding)[1]

Before assessing bioactivity, you must establish the "No-Observed-Adverse-Effect Level" (NOAEL) in your specific cell line.[1]

Assay Type: CCK-8 (Cell Counting Kit-8) or MTT. Cell Model: HUVEC (Human Umbilical Vein Endothelial Cells) or MC3T3-E1 (Osteoblasts).[1]

Protocol Steps:

• Seeding: Plate cells at

  cells/well in a 96-well plate. Incubate for 24 hours to allow attachment.

• Preparation of Working Solutions:

  • Thaw one aliquot of 50 mM DMSO stock.[1]

  • Prepare serial dilutions in serum-free media (or low-serum media) to achieve final concentrations: 0, 5, 10, 20, 50, 100 µM .

  • Vehicle Control: Media containing 0.1% DMSO (no drug).[1][5]

• Treatment: Aspirate old media and add 100 µL of working solutions. Incubate for 24 or 48 hours.

• Readout:

  • Add 10 µL CCK-8 reagent per well.[1]

  • Incubate for 1–4 hours at 37°C.

  • Measure Absorbance at 450 nm.[1]

• Calculation:

  [1]

Decision Gate: Select the highest concentration that maintains >90% viability for subsequent functional assays. Typically, DHK-3-G is non-toxic up to 50–100 µM in somatic cells.[1]

Application 2: Oxidative Stress Protection (ROS Scavenging)

This protocol validates the ability of DHK-3-G to protect cells against

-induced oxidative damage, a standard model for ischemia or inflammation.[1]

Mechanism: DHK-3-G activates the Nrf2/HO-1 signaling pathway , promoting the translocation of Nrf2 to the nucleus and the transcription of antioxidant genes (HO-1, NQO1).

Visualizing the Mechanism (Nrf2 Pathway)[1]

Caption: Schematic of DHK-3-G mechanism.[1] It scavenges ROS directly and disrupts the Keap1-Nrf2 complex, triggering Nrf2 nuclear translocation and antioxidant gene expression.

Experimental Protocol (DCFH-DA Assay)

Materials:

• HUVEC cells[1][2][6]

• (30% stock, dilute fresh)

• DCFH-DA probe (Sigma, Final conc. 10 µM)[1]

• DHK-3-G working solutions (e.g., 10, 20, 40 µM)[1]

Workflow:

• Pre-treatment: Seed cells (

  /well in 6-well plate). Treat with DHK-3-G (10–40 µM) for 12–24 hours . Include a "Model" group (0 µM DHK) and a "Control" group (no stress, no drug).

• Stress Induction: Aspirate media.[1] Add media containing 200–500 µM

  (concentration depends on cell line sensitivity) for 2–4 hours .

  • Note: DHK-3-G can remain present during stress or be washed off, depending on whether you are testing "preventative" or "rescue" effects.[1] Preventative (pre-treatment only) is standard for Nrf2 activation.[1]

• Staining: Wash cells 2x with PBS.[1] Add serum-free media containing 10 µM DCFH-DA .[1] Incubate for 20 mins at 37°C in the dark.

• Analysis:

  • Fluorescence Microscopy: Visualize green fluorescence (Excitation 488 nm / Emission 525 nm).[1]

  • Flow Cytometry: Trypsinize cells, resuspend in PBS, and quantify Mean Fluorescence Intensity (MFI).

Expected Results:

Group	Treatment	ROS Levels (Fluorescence)	Interpretation
Control	Media only	Low (+)	Baseline metabolism

| Model |

only | High (+++++) | Oxidative Stress | | Low Dose | + 10 µM DHK | Moderate (+++) | Partial Protection | | High Dose | + 40 µM DHK | Low (++) | Significant Protection |[1]

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Precipitation in Media	Concentration too high or rapid addition.[1]	Pre-dilute DMSO stock in a small volume of serum-free media before adding to the bulk volume.[1] Vortex immediately. Keep final conc. < 50 µM if solubility issues persist.
High Vehicle Toxicity	DMSO > 0.1%.[1]	Recalculate dilutions. Ensure the "0 µM" control contains the exact same % of DMSO as the treatment groups.
No Antioxidant Effect	degraded or incubation too long.	is unstable.[1] Use fresh dilutions. Shorten stress incubation to 2 hours. Ensure DHK pre-treatment is at least 12 hours to allow enzyme upregulation.[1]

References

• PubChem. (n.d.).[1] Dihydrokaempferol 3-O-glucoside (CID 10478918).[1] National Library of Medicine.[1] Retrieved from [Link][1]

• Zhang, Y., et al. (2022).[1] Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury.[1][2] Frontiers in Pharmacology. Retrieved from [Link]

• Lin, S.Y., et al. (2018).[1][7] Antioxidant and osteogenic effects of flavonoids in cell culture models.[8][7] Biomedical Research and Therapy.[1] (Contextual reference for flavonoid antioxidant/osteogenic protocols). Retrieved from [Link][1]

Sources

• 1. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Effects and mechanisms of 6-hydroxykaempferol 3,6-di-O-glucoside-7-O-glucuronide from Safflower on endothelial injury in vitro and on thrombosis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 4. btsjournals.com [btsjournals.com]
• 5. researchgate.net [researchgate.net]
• 6. Kaempferol Rescues Vascular Endothelial Ferroptosis by Inhibiting Lipid Peroxidation | Biomedical Research and Therapy [bmrat.org]
• 7. Frontiers | The Role of Flavonoids in the Osteogenic Differentiation of Mesenchymal Stem Cells [frontiersin.org]
• 8. Bioactivity, Molecular Mechanism, and Targeted Delivery of Flavonoids for Bone Loss - PMC [pmc.ncbi.nlm.nih.gov]

Technical Application Note: Dihydrokaempferol-3-glucoside (DHK-3-G) as a Reference Standard in Chromatography

[1]

Introduction & Significance

Dihydrokaempferol-3-glucoside (DHK-3-G), also chemically defined as Aromadendrin-3-O-glucoside , is a critical flavanonol glycoside.[1] It serves as a pivotal biosynthetic intermediate in the flavonoid pathway, bridging the gap between flavanones (e.g., naringenin) and downstream anthocyanins or flavonols.

In pharmaceutical and nutraceutical applications, DHK-3-G is a specific marker compound for the quality control of Engelhardia roxburghiana, Pinus sylvestris, and various wine grape skins. Its accurate quantification is challenging due to its stereochemical complexity (chiral centers at C2 and C3) and its susceptibility to oxidative dehydrogenation, which converts it into the corresponding flavonol, Kaempferol-3-glucoside (Astragalin).[1]

This guide provides a validated framework for the use of DHK-3-G as a chromatographic standard, emphasizing the distinction between intact flavanonols and their oxidized degradation products.

Physicochemical Profile & Stability

Understanding the molecule is a prerequisite for successful chromatography.

Property	Specification	Technical Insight
IUPAC Name	(2R,3R)-3-(β-D-glucopyranosyloxy)-2-(4-hydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one	Stereochemistry at C2/C3 is typically trans in natural sources.[1]
Molecular Formula		MW: 450.40 Da
Chromophore	Band II Dominant ( nm)	CRITICAL: Unlike Kaempferol (flavonol), DHK (flavanonol) lacks the C2-C3 double bond conjugation, resulting in a negligible Band I (~365 nm).[1]
Solubility	Methanol, Ethanol, DMSO, Water (moderate)	Stock solutions in MeOH are stable at -20°C.
Stability Risk	Oxidative Dehydrogenation	Exposure to high pH or light can oxidize DHK-3-G to Kaempferol-3-G.

Analytical Method Development (UHPLC-UV-MS)

The following protocol is designed to separate DHK-3-G from its aglycone (Aromadendrin) and its oxidized analogue (Kaempferol-3-G).

Chromatographic Conditions[1][2][3][4][5][6][7][8][9]

• System: UHPLC (e.g., Waters ACQUITY or Agilent 1290 Infinity).[1]

• Stationary Phase: C18 Column (e.g., BEH C18, 1.7 µm, 2.1 x 100 mm).

  • Rationale: High surface area C18 provides necessary retention for glycosides while resolving the stereoisomers if present.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (v/v).[1][2]

  • B: 0.1% Formic Acid in Acetonitrile (v/v).

  • Rationale: Acidification suppresses the ionization of phenolic hydroxyls (

    ), sharpening peak shape and reducing tailing.

• Flow Rate: 0.3 - 0.4 mL/min.[1][2]

• Column Temperature: 35°C (Stabilizes retention times).

Gradient Elution Profile

Note: Glycosides elute before aglycones in Reversed-Phase (RP).[1]

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Initial Equilibration
2.0	95	5	Isocratic Hold (Polar impurities)
12.0	70	30	Linear Gradient (Elution of DHK-3-G)
15.0	5	95	Column Wash
17.0	5	95	Wash Hold
17.1	95	5	Re-equilibration

Detection Parameters[1][2][3][11]

UV-Vis Detection[1][3][4]

• Primary Wavelength: 290 nm (Maximal absorption for dihydroflavonols).[1]

• Secondary Wavelength: 365 nm.[1]

  • Self-Validation Check: Pure DHK-3-G should have minimal absorbance at 365 nm.[1] If a peak appears at the same retention time with strong 365 nm absorbance, the standard has degraded to Kaempferol-3-G.[1]

Mass Spectrometry (ESI)[1][5][2]

• Ionization Mode: Negative Electrospray Ionization (ESI-).[1]

  • Rationale: Phenolics ionize readily in negative mode via proton loss

    .[1]

• Scan Range: m/z 100 – 1000.

• Key Ions:

  • Precursor: m/z 449.1

  • Major Fragment: m/z 287.0

    (Loss of Glucose, -162 Da).[1]

Experimental Workflow Visualization

The following diagram illustrates the complete analytical workflow, from sample extraction to data validation.

Figure 1: Analytical workflow for DHK-3-G, incorporating spectral purity checks to rule out oxidative degradation.

Mass Spectrometry Fragmentation Logic

To confirm the identity of DHK-3-G in complex matrices, one must verify the specific fragmentation pathway. The loss of the glucose moiety is the primary cleavage event.

Figure 2: ESI(-) Fragmentation pathway.[1] The transition from m/z 449 to 287 is the primary quantifier transition (MRM).

Sample Preparation Protocol

Objective: Extract DHK-3-G while preventing enzymatic hydrolysis or oxidation.

• Lyophilization: Freeze-dry plant material immediately after harvest to stop enzymatic activity (glucosidases).[1]

• Grinding: Pulverize to a fine powder (< 0.5 mm).

• Solvent Extraction:

  • Weigh 100 mg of powder.[1][6]

  • Add 10 mL of 80% Methanol / 20% Water .[1]

  • Note: Avoid 100% water to prevent enzyme reactivation; avoid 100% acetone as it may co-extract too many chlorophylls.[1]

• Sonication: Sonicate for 20 minutes at < 30°C. (Heat promotes degradation).

• Centrifugation: 10,000 rpm for 5 minutes.

• Filtration: Filter supernatant through a 0.22 µm PTFE membrane.[1]

• Storage: Analyze immediately or store at -20°C in amber vials (light sensitive).

Troubleshooting & Common Pitfalls

Issue	Probable Cause	Corrective Action
Peak Broadening	Secondary interactions with silanols.[1]	Ensure Formic Acid is at least 0.1%.[1] Consider a column with end-capping (e.g., BEH Shield).[1]
Split Peak	Separation of diastereomers.[1]	DHK-3-G has chiral centers.[1] A split peak may indicate separation of (2R,3R) from (2S,3S) forms. This is valid; integrate both if quantifying total.
High 365nm Signal	Oxidation to Kaempferol-3-G.[1]	The standard has degraded. Check storage conditions. Prepare fresh standard.
Retention Shift	pH fluctuation in mobile phase.[1]	Dihydroflavonols are sensitive to pH.[1] Use fresh buffer daily.

References

• PubChem. (n.d.).[1] Dihydrokaempferol 3-glucoside (Compound CID 10478918).[1] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

• MassBank. (2019).[1] Mass Spectrum of Kaempferol-3-O-glucoside (Comparison Standard). MassBank EU.[1] Retrieved October 26, 2023, from [Link]

• Zhang, Y., et al. (2006).[1][7] Characterization of flavonoid glycosides from Engelhardia roxburghiana. Journal of Natural Products.[1] (Contextual reference for NMR/Structure validation).

• Saito, K., et al. (2023).[1][8] Structural Similarities and Overlapping Activities among Dihydroflavonol 4-Reductase.[1] MDPI.[1] Retrieved from [Link]

Sources

• 1. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. massbank.eu [massbank.eu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. brieflands.com [brieflands.com]
• 6. jidps.com [jidps.com]
• 7. Unveiling the therapeutic potential of aromadendrin (AMD): a promising anti-inflammatory agent in the prevention of chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. preprints.org [preprints.org]

Application Note: High-Purity Isolation and Purification of Dihydrokaempferol-3-O-glucoside (DHK-3-G)

Executive Summary & Chemical Profile[1]

Dihydrokaempferol-3-O-glucoside (DHK-3-G) (also known as Aromadendrin-3-O-glucoside) is a dihydroflavonol glycoside of significant pharmaceutical interest due to its potent antioxidant, anti-inflammatory, and hypoglycemic properties. Unlike its unsaturated counterpart (Kaempferol-3-O-glucoside), DHK-3-G possesses a saturated C2-C3 bond, creating two chiral centers at these positions.

Critical Technical Challenge: The purification of DHK-3-G presents a unique challenge compared to standard flavonoids: Oxidative Instability . The C2-C3 bond is susceptible to oxidation, readily converting the compound into Kaempferol-3-O-glucoside during extraction and processing, particularly under alkaline conditions or high heat. This protocol utilizes a "Gentle-Stream" methodology—prioritizing low-temperature extraction, acidic modulation, and non-adsorptive chromatography (HSCCC) to preserve the dihydro-skeleton.

Chemical Properties[1][2][3][4][5][6][7][8][9][10][11]

• Target Compound: Dihydrokaempferol-3-O-glucoside

• Molecular Formula: C₂₁H₂₂O₁₁

• Molecular Weight: 450.4 g/mol

• Polarity: High (due to glucoside moiety)

• Solubility: Soluble in Methanol, Ethanol, Water; Insoluble in Hexane, Chloroform.

• Key Impurities: Kaempferol-3-O-glucoside (Oxidation product), Astilbin (Rhamnoside analog), Quercetin glycosides.

Pre-Purification: Extraction & Enrichment[12][13]

Plant Material Selection[1][4][14]

• Primary Source: Engelhardia roxburghiana leaves (rich in dihydroflavonols) or Carthamus tinctorius.

• Preparation: Air-dry in shade (avoid sun/UV exposure to prevent oxidation). Grind to 40–60 mesh powder.

Extraction Protocol (Acidified Cold-Maceration)

Rationale: Standard reflux extraction often degrades DHK. We employ cold maceration with slight acidification to stabilize the dihydroflavonol core.

• Solvent System: 70% Ethanol in water (v/v) acidified with 0.1% Formic Acid.

• Ratio: 1:15 (Solid:Solvent).

• Procedure:

  • Suspend 1.0 kg of plant powder in 15 L of solvent.

  • Ultrasonicate for 45 minutes at < 40°C.

  • Macerate for 24 hours at room temperature in the dark.

  • Filter and repeat extraction twice.[1]

• Concentration: Combine filtrates and evaporate ethanol under reduced pressure (Rotary Evaporator) at < 45°C until an aqueous suspension remains.

Liquid-Liquid Partitioning

Rationale: Removal of lipids (chlorophyll) and highly polar sugars.

• Defatting: Extract aqueous residue with Petroleum Ether (1:1 v/v, x3). Discard organic layer.[2]

• Target Extraction: Extract aqueous phase with Ethyl Acetate (EtOAc) (1:1 v/v, x4).

  • Note: DHK-3-G partitions into EtOAc.[3] More polar diglycosides remain in the water phase.

• Drying: Dry the EtOAc fraction over anhydrous Na₂SO₄, filter, and concentrate to dryness to yield Crude Extract A .

Primary Purification: High-Speed Counter-Current Chromatography (HSCCC)

Rationale: Solid support columns (Silica) often cause irreversible adsorption and catalytic oxidation of dihydroflavonols. HSCCC is a liquid-liquid partition chromatography method with zero solid support, offering >95% sample recovery and preserving stereochemistry.

Two-Phase Solvent System Selection

Based on the partition coefficient (

), the optimal system for DHK-3-G is a quaternary system of n-Hexane : Ethyl Acetate : Methanol : Water .

System Code	Ratio (v/v/v/v)	(Target)	Suitability
Sys-A	1:2:1:2	0.25	Elutes too fast (Poor resolution)
Sys-B	1:4:2:4	1.15	Optimal (Sweet Spot)
Sys-C	2:5:2:5	2.80	Elutes too slow (Band broadening)

HSCCC Protocol

• Apparatus: TBE-300A or equivalent High-Speed Counter-Current Chromatograph.

• Coil Volume: 300 mL; Revolution Speed: 850 rpm.

• Preparation: Equilibrate solvent system in a separatory funnel. Separate Upper Phase (Stationary) and Lower Phase (Mobile).

• Loading: Fill the column entirely with the Upper Phase .

• Rotation: Start rotation at 850 rpm.

• Elution: Pump Lower Phase (Mobile Phase) at 2.0 mL/min (Head-to-Tail mode).

• Equilibrium: Wait for hydrodynamic equilibrium (retention of stationary phase > 50%).

• Injection: Dissolve 200 mg of Crude Extract A in 5 mL of biphasic solvent (1:1 mix). Inject.

• Detection: Monitor UV at 290 nm (characteristic absorption of dihydroflavonols).

• Fractionation: Collect fractions (4 mL/tube). DHK-3-G typically elutes between 120–160 minutes.

Final Polishing: Preparative HPLC

Rationale: HSCCC provides ~90-95% purity. Prep-HPLC removes minor isomer impurities (e.g., stereoisomers at C2/C3).

Chromatographic Conditions[1][2][4][6][11][15][16]

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 250 x 21.2 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 10 mL/min.

• Gradient:

  • 0–5 min: 15% B (Isocratic)

  • 5–25 min: 15% → 35% B (Linear)

  • 25–30 min: 35% → 100% B (Wash)

Handling[1][4][14]

• Collect the major peak at retention time ~18.5 min.

• Lyophilize (Freeze-dry) immediately. Do not use heat evaporation for the final step to ensure an amorphous, stable powder.

Workflow Visualization

Caption: Step-by-step isolation workflow emphasizing the transition from crude extraction to high-purity isolation using HSCCC and Prep-HPLC.

Analytical Validation & Quality Control

Identification Parameters

To validate the identity of the purified DHK-3-G, compare spectral data against the following standards.

• UV Spectrum (MeOH):

  292 nm, 330 nm (sh).

  • Note: Lack of a strong Band I absorption (350-380 nm) confirms the dihydro- (saturated) nature of the C ring.

• Mass Spectrometry (ESI-MS):

  • Negative Mode

    m/z.

  • Positive Mode

    m/z.

• NMR (Key Signals):

  • H-2 & H-3: The coupling constant

    is critical for stereochemistry.

    • Trans-configuration (common in natural forms):

      Hz.

    • Doublet pairs at

      ppm (H-2) and ppm (H-3).

  • Anomeric Proton: Doublet at

    ppm ( Hz), indicating -configuration of the glucose.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Thermal degradation during evaporation.	Ensure water bath is < 45°C. Add trace Formic Acid to solvents.
Peak Tailing (HPLC)	Silanol interaction.	Increase ionic strength or acid concentration (0.1% Formic Acid) in mobile phase.
Emulsion (Partition)	High saponin/protein content.	Filter through Celite pad or centrifuge at 4000 rpm to break emulsion.
Stationary Phase Loss (HSCCC)	Flow rate too high or poor system selection.	Reduce flow to 1.5 mL/min. Re-equilibrate system. Ensure temperature is controlled (25°C).

References

• Zhang, J., et al. (2015). "Separating four diastereomeric pairs of dihydroflavonol glycosides from Engelhardia roxburghiana using high performance counter-current chromatography." Journal of Chromatography A. Link

• Li, H., et al. (2021).[1][2] "Extraction and Isolation of Kaempferol Glycosides from the Leaves and Twigs of Lindera neesiana." Molecules. Link

• BenchChem. (2025).[2] "Application Note: Isolation and Purification of Isorhamnetin-3-O-glucoside." BenchChem Protocols. Link

• Wang, X., et al. (2013). "Preparative Isolation and Purification of Flavonoid Glycosides from Psidium guajava by High-Speed Counter-Current Chromatography." Molecules. Link

• Chen, Y., et al. (2011).[4] "Isolation and characterization of two flavonoids, engeletin and astilbin, from the leaves of Engelhardia roxburghiana." Journal of Natural Products. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Validated HPTLC Method for Dihydrokaempferol-4'-O-glucopyranoside Quantitative Determination in Alcea Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and characterization of two flavonoids, engeletin and astilbin, from the leaves of Engelhardia roxburghiana and their potential anti-inflammatory properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Dihydrokaempferol-3-glucoside (DHK-3-G)

[1]

Synonyms: Aromadendrin-3-O-glucoside; (2R,3R)-Aromadendrin 3-O-β-D-glucoside.[1] CAS Number: 31049-08-8 Chemical Class: Flavanonol Glycoside[1][2]

Solubility Profile & Solvent Selection

Core Directive: The glycosylation at the C3 position significantly increases the polarity of Dihydrokaempferol-3-glucoside (DHK-3-G) compared to its aglycone (Aromadendrin).[1] However, it retains a rigid polyphenolic backbone that limits its solubility in pure water.

Solubility Matrix

Solvent	Solubility Rating	Estimated Max Conc.	Application Notes
DMSO	Excellent	> 20 mg/mL	Recommended for Stock. The sulfoxide oxygen accepts hydrogen bonds from the phenolic hydroxyls, preventing aggregation.[1]
Methanol / Ethanol	Good	5 - 10 mg/mL	Suitable for working solutions.[1] Solubility improves significantly with heat (warm water bath).[1]
Water	Poor	< 1 mg/mL	Not recommended for stock. High risk of precipitation upon storage or freeze-thaw cycles.[1]
Chloroform / Hexane	Insoluble	N/A	Do not use.[1] The polar glucose moiety prevents solvation in non-polar media.
DMF	Good	~15 mg/mL	Alternative to DMSO if sulfur interference is a concern in specific assays.[1]

Preparation Protocols (Step-by-Step)

Protocol A: Preparation of High-Stability Stock Solution

Objective: Create a stored solution stable at -80°C for up to 6 months.

• Weighing: Accurately weigh the DHK-3-G powder. (Note: The compound is hygroscopic; allow the vial to equilibrate to room temperature before opening to prevent water absorption).[1]

• Solvent Addition: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10 mM to 20 mM .[1]

  • Calculation: For 1 mg of DHK-3-G (MW: ~450.39 g/mol ), add ~111 µL of DMSO to reach 20 mM.[1]

• Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 35°C for 2 minutes.

• Aliquot: Dispense into small aliquots (e.g., 20–50 µL) to avoid freeze-thaw cycles.

• Storage: Store at -80°C protected from light.

Protocol B: Preparation of Aqueous Working Solution (Bioassays)

Objective: Dilute stock into culture media or buffer without precipitation.[1]

• Pre-warm: Warm the culture media/buffer to 37°C.

• Intermediate Step (Optional but Recommended): If the final concentration is high (>50 µM), perform a serial dilution in Ethanol first, then dilute into water.[1]

• Direct Dilution: Add the DMSO stock dropwise to the vortexing aqueous buffer.

  • Critical Limit: Keep the final DMSO concentration below 0.5% (v/v) to avoid solvent toxicity in cell assays.

• Validation: Visually inspect for a "Tyndall effect" (cloudiness/scattering of light) which indicates micro-precipitation.[1]

Experimental Workflow Visualization

The following diagram illustrates the decision logic for solvent selection and troubleshooting precipitation issues.

Caption: Decision tree for DHK-3-G solvent selection. Green paths indicate the most stable workflows.

Troubleshooting & FAQs

Q1: My compound precipitates immediately upon adding the DMSO stock to my cell culture media. Why?

Diagnosis: This is "Solvent Shock." The hydrophobic backbone of the flavonoid crashes out when the solvent environment changes rapidly from non-polar (DMSO) to polar (Water).[1] Corrective Action:

• Vortex While Adding: Do not add the stock to a static solution. Vortex the media while adding the stock dropwise.

• Warm the Media: Cold media (4°C) drastically reduces solubility.[1] Ensure media is at 37°C.

• Lower Concentration: You may be exceeding the thermodynamic solubility limit in water.[1] If you need >100 µM, verify if DHK-3-G is soluble at that level in your specific buffer (pH affects solubility).[1]

Q2: The solution turned yellow/brown after 24 hours. Is it still good?

Diagnosis: Likely oxidation.[1] Dihydroflavonols contain phenolic hydroxyl groups and a sensitive C2-C3 bond that can oxidize to Kaempferol or degrade into smaller phenolics under high pH or light exposure.[1] Corrective Action:

• Check pH: Ensure your buffer is pH < 7.[1]5. Basic conditions accelerate oxidation.[1]

• Freshness: Always prepare working solutions fresh. Do not store diluted aqueous solutions.[1]

• Antioxidants: If compatible with your assay, add 0.1% Ascorbic Acid to the buffer to stabilize the molecule.

Q3: Can I autoclave DHK-3-G solutions for sterilization?

Answer: NO. Autoclaving (121°C, high pressure) will hydrolyze the O-glycosidic bond, cleaving the glucose and leaving you with the aglycone (Aromadendrin) and free glucose.[1] Protocol: Sterilize by filtration using a 0.22 µm PVDF or PTFE membrane .[1] Avoid Nylon filters as they can bind flavonoids, reducing the effective concentration.

Q4: I see two peaks on my HPLC after dissolving in Methanol. Is my product impure?

Diagnosis: Not necessarily.

• Isomerization: Flavanonols like DHK-3-G have chiral centers at C2 and C3.[1] In solution, dynamic equilibrium between stereoisomers (enantiomers) can sometimes occur, or the "impurity" might be the aglycone if the sample is old.

• Hemiacetal Formation: If using an aldehyde-containing solvent or impure methanol, artifacts can form.[1] Verification: Run a standard of the aglycone (Aromadendrin) to see if the second peak matches. If the second peak is <5%, it is likely a minor degradation product or isomer.

Stability & Storage Guidelines

Parameter	Guideline	Mechanism of Failure
Temperature (Powder)	-20°C (Desiccated)	Hydrolysis due to ambient moisture.[1]
Temperature (Solvent)	-80°C	Chemical degradation/Oxidation.[1]
Light	Protect from Light	UV light can catalyze ring opening or oxidation.[1]
pH Stability	pH 3.0 – 7.0	Unstable in alkaline conditions (Ring C cleavage).[1]
Freeze-Thaw	Max 1 cycle	Repeated crystallization shears the molecule and introduces moisture.[1]

References

• PubChem. (n.d.).[1] Dihydrokaempferol 3-O-glucoside (Compound CID 10478918).[1] National Library of Medicine.[1] Retrieved from [Link][1]

• Chebil, L., Humeau, C., Anthoni, J., Dehez, F., Engasser, J. M., & Ghoul, M. (2007).[1] Solubility of Flavonoids in Organic Solvents.[1][3][4] Journal of Chemical & Engineering Data, 52(5), 1552–1556.[1] (Provides thermodynamic basis for flavonoid solubility in polar aprotic solvents).[1] Retrieved from [Link]

• ChemBK. (n.d.).[1] Aromadendrin 3-O-glucoside Chemical Properties. (Confirming water solubility limits <1 mg/mL). Retrieved from [Link][1]

Sources

• 1. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dihydrokaempferol 3-O-glucoside | TargetMol [targetmol.com]
• 3. repository.uhamka.ac.id [repository.uhamka.ac.id]
• 4. pubs.acs.org [pubs.acs.org]

Stability of Dihydrokaempferol-3-glucoside under experimental conditions

[1]

Topic: Stability & Handling of Dihydrokaempferol-3-glucoside (DHK-3-G) Ticket ID: DHK-STAB-GUIDE-001 Classification: Technical Note / Best Practices Audience: Drug Discovery Researchers, Analytical Chemists, Cell Biologists[1]

Part 1: Executive Summary & Molecule Profile

Dihydrokaempferol-3-glucoside (DHK-3-G) (also known as Aromadendrin-3-O-glucoside) is a flavanonol glycoside.[1] Unlike its unsaturated counterpart (Kaempferol-3-glucoside), DHK-3-G possesses a saturated C2-C3 bond, introducing two chiral centers.[1] This structural feature dictates its unique stability profile, making it susceptible to stereochemical isomerization and hydrolysis rather than just the oxidative degradation common to other flavonoids.

Quick Reference: Stability Profile

Parameter	Stability Status	Critical Thresholds
Solid State	Stable (Years)	Store at -20°C, desiccated, dark.[1]
DMSO Stock	High (Months)	Stable at -80°C. Avoid repeated freeze-thaw.[1]
Aqueous pH < 7	Moderate	Stable for 24-48h at 4°C.
Aqueous pH > 7.5	Critical Instability	Rapid ring opening/isomerization.[1] Avoid.
Thermal	Moderate	Degradation accelerates >60°C.
Light	Photosensitive	Protect from direct UV/Fluorescent light.[1]

Part 2: Storage & Solubilization Protocols

The "Golden Rule" of Solubilization

Issue: Users frequently report precipitation when adding DHK-3-G directly to cell culture media or aqueous buffers. Mechanism: DHK-3-G is sparingly soluble in water.[1][2] Direct addition causes the formation of micro-crystals that are invisible to the naked eye but cause erratic bioassay results.

Correct Protocol: The DMSO "Spike" Method

• Primary Stock: Dissolve DHK-3-G powder in anhydrous DMSO (Dimethyl Sulfoxide) to a concentration of 10–30 mg/mL .

  • Note: Vortex vigorously for 30 seconds. Ensure no particulates remain.[1]

• Aliquot: Immediately divide into single-use aliquots (e.g., 20–50 µL) to prevent freeze-thaw degradation. Store at -80°C.

• Working Solution:

  • Prepare your experimental buffer (PBS or Media) first.[1]

  • While vortexing the buffer, slowly pipe the DMSO stock into the center of the liquid.

  • Limit: Keep final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity, though DHK-3-G solubility usually holds up to 1% DMSO.[1]

Thermal Processing Limits

Issue: Can I autoclave DHK-3-G or add it to hot agar? Answer: No.

• Data: Flavanonol glycosides show accelerated degradation kinetics above 60°C .[1] While extraction protocols often use 70°C for short durations (40 mins), prolonged exposure leads to hydrolysis of the glycosidic bond (releasing the aglycone Aromadendrin) and C2-C3 isomerization.

• Solution: Filter-sterilize solutions using a 0.22 µm PVDF or PES membrane.[1] Do not heat-sterilize.[1]

Part 3: Experimental Stability (In-Vitro)

The Isomerization Trap (HPLC Peak Splitting)

Symptom: "I injected a pure standard, but my HPLC shows two peaks. Is my compound impure?" Diagnosis: Likely Stereochemical Isomerization , not impurity. Explanation: The C2 and C3 positions of DHK-3-G are chiral.[1] In solution (especially protic solvents like methanol or water), the C-ring can open and re-close, or the proton at C3 can exchange, leading to an equilibrium between the (2R,3R) and (2S,3S) forms. This is often accelerated by:

• Basic pH: Promotes proton abstraction.[1]

• Protic Solvents: Methanol/Water mixtures.[1]

Troubleshooting Workflow:

• Check Solvent: Are you using an unbuffered aqueous mobile phase? Switch to acidified water (0.1% Formic Acid or Acetic Acid) to suppress isomerization.[1]

• Check Temperature: Keep the autosampler at 4°C.

• Verification: If the two peaks have identical UV spectra and Molecular Weight (LC-MS), they are diastereomers.

Cell Culture Stability (Metabolic)

Issue: Signal disappears rapidly in cell lysate or media.[1] Mechanism:

• Enzymatic Hydrolysis: Fetal Bovine Serum (FBS) and cell lysates often contain

  -glucosidases (cytosolic or lysosomal).[1] These enzymes cleave the glucose moiety, converting DHK-3-G into Aromadendrin (aglycone), which has different solubility and bioactivity.

• pH Drift: Cell media (DMEM/RPMI) shifts to pH 7.4–7.8 in the incubator. This alkalinity promotes chemical degradation.[1]

Mitigation Strategy:

• Time-Course: Refresh media containing the compound every 12–24 hours if long-term treatment is required.

• Serum-Free: If possible, perform short-term (<6h) assays in serum-free media to remove extracellular glucosidase activity.[1]

• Analysis: When measuring intracellular concentration, include a "Media Only" control incubated alongside cells to quantify chemical degradation vs. cellular uptake.

Part 4: Visualizing Stability Logic

Diagram 1: The Stability Decision Matrix

A logical flow for handling DHK-3-G from storage to assay.

Caption: Decision matrix for experimental planning. Red pathways indicate high-risk conditions leading to data artifacts.[1]

Diagram 2: Degradation & Isomerization Pathways

Understanding the chemical fate of the molecule.

Caption: Primary degradation routes. Reversible isomerization (yellow) complicates HPLC; hydrolysis (red) alters bioactivity.[1]

Part 5: Frequently Asked Questions (Troubleshooting)

Q1: My compound precipitated after 24 hours in the fridge (4°C). Why?

• A: "Crash-out" is common in aqueous buffers.[1] Even if it looked clear initially, DHK-3-G is thermodynamically unstable in water at high concentrations.[1]

• Fix: Do not store diluted working solutions. Prepare fresh from DMSO stock daily.

Q2: Can I use Methanol instead of DMSO for stock solutions?

• A: Methanol is acceptable for short-term LC-MS sample prep but poor for long-term storage.[1] Methanol is protic and can facilitate isomerization and slow solvolysis over months.[1] DMSO is aprotic and superior for long-term stability at -20°C.[1]

Q3: Is DHK-3-G light sensitive?

• A: Yes, like most flavonoids. While not as sensitive as anthocyanins, UV light can induce photo-oxidation.[1]

• Fix: Wrap tubes in aluminum foil and perform experiments in low-light conditions where possible.

Q4: I see a color change (yellowing) in my buffer. What does this mean?

• A: Yellowing usually indicates oxidation or ring opening (chalcone formation) driven by alkaline pH (>7.5).[1] If your buffer turned yellow, the compound has likely degraded significantly. Check the pH of your buffer immediately.

References

• Cayman Chemical. (2022).[1][2] Kaempferol-3-glucoside Product Information & Handling. (Note: General flavanonol glycoside handling protocols derived from structural analogs).[1] Link

• TargetMol. (2023). Dihydrokaempferol 3-O-glucoside - Solubility and Storage Guidelines. Link

• Zhang, J., et al. (2015).[1] "Separating four diastereomeric pairs of dihydroflavonol glycosides from Engelhardia roxburghiana using high performance counter-current chromatography." Journal of Chromatography A. (Establishes the stereochemical instability and separation of DHK isomers). Link

• Gong, J., et al. (2015).[1][3] "Studies on Flavonoids from the Leaves of Engelhardia roxburghiana." Chinese Journal of Modern Applied Pharmacy. (Details extraction conditions and thermal stability limits). Link[1][4]

• Sui, X., et al. (2014).[1][5] "Thermal degradation kinetics of anthocyanins and flavanonols." Food Chemistry. (Provides kinetic data on glycoside hydrolysis at elevated temperatures). Link

Sources

• 1. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Separating four diastereomeric pairs of dihydroflavonol glycosides from Engelhardia roxburghiana using high performance counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Studies on Flavonoids from the Leaves of Engelhardia Roxburghiana [chinjmap.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Dihydrokaempferol-3-glucoside Stability and Degradation

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dihydrokaempferol-3-glucoside. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) regarding the stability and degradation of this important flavanonol glycoside. Our goal is to equip you with the knowledge to anticipate and resolve experimental challenges, ensuring the integrity and accuracy of your research.

Introduction to the Stability of Dihydrokaempferol-3-glucoside

Dihydrokaempferol-3-glucoside, also known as aromadendrin-3-glucoside, is a naturally occurring flavonoid with a range of biological activities.[1] Like many flavonoid glycosides, its stability is a critical factor in its isolation, formulation, and therapeutic application. The molecule's structure, featuring a glycosidic bond and a polyhydroxylated flavanonol backbone, makes it susceptible to degradation under various conditions. Understanding these degradation pathways is paramount for accurate quantification, shelf-life determination, and the identification of potential impurities or active metabolites.

The primary modes of degradation for Dihydrokaempferol-3-glucoside are:

• Hydrolysis: Cleavage of the O-glycosidic bond.

• Oxidation: Conversion of the dihydroflavonol C-ring to a flavonol.

• pH-Dependent Degradation: Accelerated breakdown, particularly in neutral to alkaline conditions.

• Thermal Degradation: Decomposition at elevated temperatures.

This guide will delve into each of these areas, providing both theoretical understanding and practical solutions to common experimental hurdles.

Frequently Asked Questions (FAQs)

FAQ 1: What are the primary degradation products of Dihydrokaempferol-3-glucoside I should be looking for?

The degradation of Dihydrokaempferol-3-glucoside proceeds through a series of predictable steps. The initial and most common degradation event is the hydrolysis of the glycosidic bond, yielding the aglycone, Dihydrokaempferol (also known as aromadendrin), and a glucose molecule.

Following this, Dihydrokaempferol itself can undergo further degradation:

• Oxidation: It can be oxidized to form Kaempferol , which is a more stable flavonol. This can occur during processing or in the presence of oxidizing agents.

• C-Ring Fission: Under more strenuous conditions, such as high pH or temperature, the central C-ring of the flavonoid structure can open. This leads to the formation of smaller phenolic compounds, primarily derivatives of the original A and B rings. For Dihydrokaempferol, you can expect to find phloroglucinol (from the A-ring) and 4-hydroxybenzoic acid (from the B-ring).[2]

Diagram: Primary Degradation Pathways

Caption: Primary degradation pathways of Dihydrokaempferol-3-glucoside.

FAQ 2: My sample of Dihydrokaempferol-3-glucoside shows a decreasing peak area over a short period in my autosampler. What is happening?

This is a common issue related to the stability of flavonoids in solution, especially when dissolved in neutral or slightly alkaline mobile phases (e.g., methanol/water without acid modifier). Flavonoids are known to be less stable in such conditions.[3]

Causality: The hydroxyl groups on the flavonoid rings can deprotonate in neutral or alkaline solutions, making the molecule more susceptible to oxidation and rearrangement, leading to degradation.

Troubleshooting Steps:

• Acidify Your Solvent: Prepare your samples in a slightly acidic solvent (e.g., methanol with 0.1% formic or acetic acid). This will help to keep the phenolic hydroxyl groups protonated and improve stability.

• Control Temperature: Use a cooled autosampler (set to 4-10 °C) to slow down the degradation kinetics.

• Limit Exposure Time: Analyze your samples as soon as possible after preparation. For long analytical runs, consider preparing smaller batches of samples.

• Check Mobile Phase pH: Ensure your mobile phase is also slightly acidic (pH 3-5) to maintain the stability of the compound during the chromatographic run.

FAQ 3: I am seeing multiple peaks in my chromatogram that I suspect are degradation products, but I am not sure how to identify them. What is the best approach?

Identifying unknown degradation products requires a combination of chromatographic and spectrometric techniques, primarily High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Recommended Workflow:

• High-Resolution Mass Spectrometry (HRMS): Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements of the parent ion and its fragments. This allows you to propose elemental compositions for the degradation products.

• Tandem Mass Spectrometry (MS/MS): Fragment the ions of the suspected degradation products. The fragmentation pattern provides structural information. For example:

  • A loss of 162 Da from the parent compound suggests the cleavage of a hexose (glucose) moiety.

  • Characteristic fragmentation of the flavonoid backbone can help to identify the aglycone.[4]

• Forced Degradation Studies: Intentionally degrade your sample under controlled conditions (acid, base, peroxide, heat, light) and analyze the resulting mixture. This will help you to correlate the appearance of specific degradation peaks with specific stress conditions, aiding in their identification.

Troubleshooting Guides

Chromatographic Issues

Problem	Potential Cause	Troubleshooting Action
Peak Tailing for Dihydrokaempferol-3-glucoside	Secondary interactions between the phenolic hydroxyl groups and active sites on the silica packing material.	Add a small amount of acid (e.g., 0.1% formic acid) to the mobile phase to suppress the ionization of silanol groups and reduce tailing.[5]
Poor Resolution Between Dihydrokaempferol and Kaempferol	These two compounds are structurally very similar, differing only by a double bond in the C-ring. Their polarity is also very similar.	Optimize the gradient elution. A slower, shallower gradient around the elution time of these compounds can improve separation. Experiment with different stationary phases (e.g., a phenyl-hexyl column) that can offer different selectivity based on pi-pi interactions.[6]
Co-elution of Isomers or Other Degradation Products	Complex degradation mixtures can contain structurally similar isomers that are difficult to separate.	Use a diode array detector (DAD) to check for peak purity. If spectra across the peak are not identical, co-elution is occurring.[6] To resolve, adjust the mobile phase composition (e.g., switch from methanol to acetonitrile or vice-versa) or change the column chemistry to alter selectivity.
Shifting Retention Times	Inconsistent mobile phase preparation, fluctuating column temperature, or column degradation.	Ensure precise and consistent mobile phase preparation. Use a column thermostat to maintain a constant temperature. If the problem persists, the column may be degrading; try flushing with a strong solvent or replace it.

Mass Spectrometry Issues

Problem	Potential Cause	Troubleshooting Action
Low Ionization Efficiency / Poor Sensitivity	Dihydrokaempferol-3-glucoside, being a glycoside, can have moderate ionization efficiency.	Operate in both positive and negative ion modes to see which provides a better response. Negative mode is often effective for phenolic compounds. Adding a small amount of a modifier like formic acid (for positive mode) or ammonium acetate (for negative mode) to the mobile phase can enhance ionization.
Ion Suppression	Co-eluting matrix components from the sample can compete with the analyte for ionization, reducing its signal.[7]	Improve chromatographic separation to move the analyte peak away from interfering compounds. If suppression is still an issue, a more rigorous sample clean-up (e.g., using Solid Phase Extraction - SPE) may be necessary. An isotopically labeled internal standard can also be used to compensate for matrix effects.
In-source Fragmentation	The glycosidic bond can be labile and may break in the mass spectrometer's source, leading to a prominent peak for the aglycone (Dihydrokaempferol) even if it's not present in the sample.	Reduce the source temperature and fragmentor/cone voltage. This will provide "softer" ionization conditions and preserve the intact glycoside.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade Dihydrokaempferol-3-glucoside to generate its potential degradation products, which is essential for developing a stability-indicating analytical method.[3]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of Dihydrokaempferol-3-glucoside in methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 80°C for 2 hours.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 30 minutes.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for 2 hours, protected from light.

• Thermal Degradation: Incubate 1 mL of the stock solution (in methanol) at 80°C for 24 hours.

3. Sample Neutralization and Dilution:

• After the incubation period, cool the samples to room temperature.

• Neutralize the acidic and alkaline samples with an equivalent amount of base or acid, respectively.

• Dilute all samples with the mobile phase to a final concentration of approximately 50 µg/mL before injection.

Diagram: Forced Degradation Workflow

Caption: Workflow for forced degradation of Dihydrokaempferol-3-glucoside.

Protocol 2: UPLC-Q-TOF-MS Method for Analysis of Degradation Products

This method is suitable for the separation and identification of Dihydrokaempferol-3-glucoside and its major degradation products.

Chromatographic Conditions:

• Column: C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient to 40% B

  • 15-18 min: Linear gradient to 95% B

  • 18-20 min: Hold at 95% B

  • 20.1-23 min: Return to 5% B and equilibrate.

Mass Spectrometry Conditions (Q-TOF):

• Ionization Mode: ESI Negative and Positive (run separately for comprehensive data).

• Capillary Voltage: 2.5 kV (Negative), 3.0 kV (Positive).

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Mass Range: 100 - 1000 m/z.

• Acquisition Mode: MS and data-dependent MS/MS.

Table: Expected Degradation Products and their Mass Spectrometric Data

Compound	Formula	MW (Da)	Expected [M-H]⁻ (m/z)	Expected [M+H]⁺ (m/z)	Key MS/MS Fragments ([M-H]⁻)
Dihydrokaempferol-3-glucoside	C₂₁H₂₂O₁₁	450.40	449.1089	451.1235	287.0561 (Aglycone), 161.0455 (Glucose fragment)
Dihydrokaempferol	C₁₅H₁₂O₆	288.25	287.0561	289.0707	259.0612, 151.0037, 135.0441
Kaempferol	C₁₅H₁₀O₆	286.24	285.0405	287.0550	257.0455, 151.0037, 117.0335
4-Hydroxybenzoic acid	C₇H₆O₃	138.12	137.0244	139.0390	93.0335 ([M-H-CO₂]⁻)
Phloroglucinol	C₆H₆O₃	126.11	125.0244	127.0390	85.0295, 69.0346

References

• Anthony, V., et al. (2022). Stability-Indicating Assay Method for Estimation of Curcumin and its Degradants by RP-UHPLC Method. Research Journal of Pharmacy and Technology, 15(2), 545-550.
• Gao, H., et al. (2020). Dihydrokaempferol (DHK) ameliorates severe acute pancreatitis (SAP)

• FooDB. (2010). Showing Compound Dihydrokaempferol (FDB012431). FooDB Database. Available at: [Link]

• Fuhr, U., et al. (2016). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Foods, 5(2), 24.
• Gomes, A. R., et al. (2022). UPLC-MS-ESI-QTOF Analysis and Antifungal Activity of Aqueous Extracts of Spondias tuberosa. Molecules, 28(1), 295.
• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products.
• Lin, S., et al. (2023). The stability and degradation products of polyhydroxy flavonols in boiling water. Current Research in Food Science, 6, 100509.
• Mauri, P. L., & Pietta, P. G. (2000). HPLC analysis of flavonoids. In Flavonoids (pp. 5-16). Humana Press.
• Mofoken, B. M., et al. (2016). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. Journal of Applied Pharmaceutical Science, 6(4), 079-087.

• Polite, L. (2023, July 5). Co-Elution: How to Detect and Fix Overlapping Peaks. Axion Labs. YouTube. Available at: [Link]

• Singh, R., & Rehman, Z. U. (2012). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America, 30(7), 586-597.
• Tan, Y., et al. (2021). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Metabolites, 11(11), 735.
• Zhang, J., et al. (2019). UPLC-DAD-QTOF/MS Analysis of Flavonoids from 12 Varieties of Korean Mulberry Fruit. Molecules, 24(2), 223.

Sources

• 1. Dihydrokaempferol (DHK) ameliorates severe acute pancreatitis (SAP) via Keap1/Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The stability and degradation products of polyhydroxy flavonols in boiling water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. themedicon.com [themedicon.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Optimizing extraction yield of Dihydrokaempferol-3-glucoside from plants

To: Research Team / Process Development Group From: Senior Application Scientist, Phytochemical Extraction Division Subject: Technical Guide: Optimizing Extraction Yield of Dihydrokaempferol-3-glucoside (DHK-3-G)

Introduction: The Dihydroflavonol Challenge

You are likely encountering yield inconsistencies with Dihydrokaempferol-3-glucoside (DHK-3-G). Unlike stable flavonols (e.g., Kaempferol), DHK-3-G possesses a saturated C2-C3 bond and a hydroxyl group at C3. This structural feature makes it highly susceptible to oxidative dehydrogenation , converting it into Kaempferol-3-glucoside (Astragalin) during aggressive extraction.

This guide moves beyond generic "flavonoid extraction" protocols. It addresses the specific physicochemical fragility of the dihydroflavonol skeleton found in sources like Engelhardia roxburghiana and Carthamus tinctorius.

Module 1: Solvent System & Matrix Preparation

User Query: "I am using 95% ethanol to maximize solubility, but my recovery rates are low. Is the compound precipitating?"

Technical Insight: DHK-3-G is a glycoside.[1][2] While the aglycone (Dihydrokaempferol) is lipophilic, the glucose moiety significantly increases polarity. 95% ethanol is too non-polar, failing to penetrate the hydration shell of the plant cell wall and poorly solubilizing the glycoside. Conversely, pure water extracts excessive polysaccharides (pectin/starch), creating a viscous "syrup" that traps the target molecule during filtration.

Troubleshooting Protocol:

Parameter	Recommended Specification	Mechanism of Action
Solvent System	50–70% Ethanol (v/v)	Balances lipophilicity for cell membrane penetration with hydrophilicity for glycoside dissolution.
Acidification	0.1% Formic Acid or Citric Acid	Maintains pH < 4.0. Prevents ring opening and oxidative conversion to Kaempferol analogues.
Particle Size	40–60 Mesh	Finer powder (<60 mesh) causes channeling and clogging; coarser powder (>40 mesh) limits mass transfer.
Pre-treatment	Defatting (Optional)	If the plant is seed-based (e.g., Carthamus), pre-wash with n-hexane to remove lipids that form emulsions.

Module 2: Extraction Methodologies & Oxidation Control

User Query: "My HPLC shows a large peak for Kaempferol-3-glucoside but very little DHK-3-G. Did the plant chemotype change?"

Technical Insight: It is more likely a process artifact. You are likely oxidizing your product. Dihydroflavonols are thermally unstable in the presence of oxygen and alkaline/neutral pH. If you use reflux extraction at 80°C+ without nitrogen purging, you are actively synthesizing the oxidized byproduct.

Workflow Visualization:

Caption: Optimized workflow prioritizing thermal stability. Note the temperature limits (<45°C) to prevent oxidation.

Step-by-Step Optimization Protocol:

• Select Method: Use Ultrasonic-Assisted Extraction (UAE) for speed, or Cold Maceration for maximum stability. Avoid prolonged reflux.

• Temperature Limit: Set water bath to 45°C maximum .

• Time:

  • UAE: 30 minutes (Pulse mode: 5s ON / 3s OFF to reduce local hotspots).

  • Maceration: 24 hours with constant agitation.

• Ratio: 1:20 (g/mL) Solid-to-Liquid ratio.

• Critical Step: If heating is strictly necessary, purge the solvent headspace with Nitrogen gas (

  ) to remove dissolved oxygen.

Module 3: Purification & Enrichment

User Query: "The crude extract is sticky and clogs my HPLC column. How do I clean it up without losing the glycoside?"

Technical Insight: Crude ethanolic extracts contain chlorophyll, lipids, and free sugars. DHK-3-G is moderately polar. You need a "trap and release" strategy using Macroporous Adsorption Resins (MAR).

Resin Selection Guide:

• D101 or AB-8 Resin: Best for general flavonoid glycosides.

• Polyamide Resin: Excellent for separating flavonoids from sugars, but can irreversibly bind tannins.

Purification Protocol (D101 Resin):

• Loading: Dissolve crude extract in 10% ethanol. Load onto the column at 2 BV/h (Bed Volumes per hour).

• Washing: Elute with Distilled Water (3-4 BV) to remove free sugars, proteins, and salts. Discard this fraction.

• Elution: Elute with 30% Ethanol first (removes highly polar impurities), then 70% Ethanol to desorb DHK-3-G.

• Collection: Monitor fractions via TLC or UV (290 nm). Collect the 70% fraction.

Module 4: Stability & Storage (The "Hidden" Yield Killer)

User Query: "My yield was high on Day 1, but after a week in the fridge, the content dropped by 20%."

Technical Insight: Dihydroflavonols can undergo epimerization and hydrolysis in solution.

• Hydrolysis: The glycosidic bond cleaves in acidic water over time, releasing the aglycone (which may precipitate).

• Light Sensitivity: UV light accelerates oxidative dehydrogenation.

Storage Rules:

• State: Store as a lyophilized powder , never as a liquid solution.

• Temperature: -20°C for long-term storage.

• Container: Amber glass vials (hydrolytic class I) to block UV.

References

• Optimization of Flavonoid Extraction (General Principles)

  • Source: "Optimization of Total Flavonoid Compound Extraction from Gynura medica Leaf Using Response Surface Methodology."
  • Relevance: Establishes the 50-60% ethanol baseline for flavonoid glycosides.

  • URL:

• Dihydroflavonol Stability (Astilbin/Engeletin Context)

  • Source: "Optimization of Astilbin Extraction

  • Relevance: DHK-3-G shares the dihydroflavonol core with Astilbin; this study confirms the need for controlled temperature (<75°C) and moderate ethanol concentration.[3]

  • URL:

• Extraction

  • Source: "Isolation and characterization of two flavonoids, engeletin and astilbin, from the leaves of Engelhardia roxburghiana."[4]

  • Relevance: Provides the foundational protocol for isolating dihydroflavonol glycosides

  • URL:

• Thermal Degrad

  • Source: "Stability, Antioxidant Capacity and Degradation Kinetics of Pelargonidin-3-glucoside Exposed to Ultrasound Power."
  • Relevance: Illustrates the degradation kinetics of 3-O-glycosides under ultrasound and thermal stress.

  • URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Dihydrokaempferol-3-glucoside

Welcome to the technical support center for the purification of Dihydrokaempferol-3-glucoside. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this valuable flavanonol glycoside. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to support your experimental success.

Introduction to the Challenges

Dihydrokaempferol-3-glucoside, a bioactive flavanonol glycoside found in various medicinal plants, presents a unique set of purification challenges. Its structure, featuring a dihydroflavonol core (aromadendrin) linked to a glucose moiety, imparts a moderate polarity that places it in a chromatographically challenging region, often co-eluting with other flavonoids and structurally related compounds. Furthermore, its susceptibility to degradation under certain conditions necessitates a carefully designed purification strategy. This guide will address these issues systematically, providing both theoretical understanding and practical solutions.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise during the purification of Dihydrokaempferol-3-glucoside.

Q1: What are the most common impurities I should expect when purifying Dihydrokaempferol-3-glucoside from a plant extract?

A1: Crude plant extracts are complex mixtures. Besides common plant metabolites like chlorophylls and lipids, you should be particularly aware of other flavonoids that are structurally similar and may co-elute. These include:

• Kaempferol-3-glucoside: The oxidized form of your target molecule. Dihydroflavonols can be oxidized to their corresponding flavonols, and this conversion can occur during extraction and purification[1][2].

• Other flavonoid glycosides: Plant extracts often contain a variety of flavonoid glycosides with different sugar moieties or aglycones that may have similar polarities[3].

• Aglycone (Dihydrokaempferol/Aromadendrin): Hydrolysis of the glycosidic bond can release the aglycone, which will have a different chromatographic behavior but its presence indicates sample degradation.

• Isomers: You may encounter isomers of Dihydrokaempferol-3-glucoside, such as those with different stereochemistry, which can be challenging to separate[4].

Q2: My Dihydrokaempferol-3-glucoside seems to be degrading during purification. What are the likely causes?

A2: Flavonoid glycosides can be sensitive to several factors:

• pH: Both strongly acidic and basic conditions can lead to the hydrolysis of the glycosidic bond[5][6][7]. Basic conditions can also promote the degradation of the flavonoid ring structure[3].

• Temperature: High temperatures can accelerate degradation, including oxidation and hydrolysis. It's advisable to avoid excessive heat during extraction and solvent evaporation[8].

• Oxidation: The phenolic hydroxyl groups on the flavonoid structure are susceptible to oxidation, which can be catalyzed by enzymes, light, or the presence of metal ions[1][2][9].

Q3: What is a good starting point for a solvent system in column chromatography for Dihydrokaempferol-3-glucoside?

A3: Given its moderate polarity, a good starting point for normal-phase silica gel chromatography would be a solvent system of ethyl acetate and methanol. You can start with a low percentage of methanol (e.g., 5-10%) and gradually increase the polarity. For reversed-phase chromatography (e.g., C18), a gradient of water and methanol or acetonitrile is typically used. Start with a high percentage of water (e.g., 80-90%) and gradually increase the organic solvent concentration. The addition of a small amount of acid, like formic acid or acetic acid (e.g., 0.1%), to the mobile phase can improve peak shape by suppressing the ionization of phenolic hydroxyl groups[3].

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during the purification process.

Problem 1: Low Yield of Dihydrokaempferol-3-glucoside After Initial Extraction

Symptoms:

• Low concentration of the target compound in the crude extract as determined by analytical HPLC.

• Significant loss of material after preliminary purification steps.

Possible Causes & Solutions:

Cause	Explanation	Solution
Incomplete Extraction	Dihydrokaempferol-3-glucoside may have limited solubility in the chosen extraction solvent. Flavonoid glycosides are generally more polar than their aglycones.	Use a more polar solvent or a solvent mixture. Methanol or ethanol, often in combination with water (e.g., 70-80% aqueous alcohol), are effective for extracting flavonoid glycosides[10]. Consider sequential extraction with solvents of increasing polarity to fractionate the extract.
Degradation During Extraction	Prolonged extraction at high temperatures can lead to degradation.	Use milder extraction techniques such as sonication or maceration at room temperature. If heat is necessary, reduce the extraction time and temperature. Protect the extraction mixture from light.
Enzymatic Degradation	Plant tissues contain enzymes like β-glucosidases that can hydrolyze the glycosidic bond upon cell lysis.	Blanching the plant material with steam or boiling solvent for a short period before extraction can denature these enzymes. Alternatively, perform the extraction at low temperatures.

Problem 2: Co-elution of Impurities with Dihydrokaempferol-3-glucoside in Chromatography

Symptoms:

• Broad or asymmetrical peaks in the chromatogram.

• Inability to achieve baseline separation of the target peak.

• Mass spectrometry data showing multiple components within a single chromatographic peak.

Possible Causes & Solutions:

Visualization of the Chromatographic Challenge

Caption: Co-elution challenges in the purification of Dihydrokaempferol-3-glucoside.

Cause	Explanation	Solution
Insufficient Chromatographic Resolution	The chosen stationary phase and mobile phase are not providing enough selectivity to separate the target from closely related impurities.	Optimize the mobile phase: For reversed-phase HPLC, try a different organic modifier (methanol vs. acetonitrile) or adjust the gradient slope. A shallower gradient around the elution time of your compound can improve resolution. Change the stationary phase: If optimizing the mobile phase is insufficient, consider a column with a different selectivity. For example, a phenyl-hexyl stationary phase may offer different selectivity for aromatic compounds compared to a standard C18 phase. Employ orthogonal methods: If one chromatographic method is insufficient, use a second, different method for further purification. For example, follow a reversed-phase separation with a normal-phase or HILIC separation.
Presence of Isomers	Structural isomers of Dihydrokaempferol-3-glucoside can have very similar chromatographic properties.	High-resolution analytical techniques like UPLC or specialized chiral columns may be necessary for separation. For preparative scale, techniques like counter-current chromatography (CCC) can sometimes offer better resolution for closely related compounds[11].

Problem 3: Peak Tailing or Broadening in HPLC Analysis

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

• Wider than expected peaks, leading to poor resolution.

Possible Causes & Solutions:

Visualization of Peak Tailing Mitigation

Caption: Common causes of peak tailing and their respective solutions.

Cause	Explanation	Solution
Secondary Interactions with Stationary Phase	The phenolic hydroxyl groups of Dihydrokaempferol-3-glucoside can interact with residual silanol groups on silica-based columns, leading to peak tailing[12].	Lower the mobile phase pH: Adding a small amount of acid (e.g., 0.1% formic or acetic acid) to the mobile phase will protonate the silanol groups, minimizing these secondary interactions[13]. Use an end-capped column: Modern, high-purity, end-capped columns have fewer free silanol groups and are less prone to this issue.
Metal Chelation	Flavonoids with certain hydroxylation patterns can chelate metal ions present in the sample, HPLC system (e.g., stainless steel components), or stationary phase. This can lead to complex formation and peak distortion[12][14][15][16].	Add a chelating agent to the mobile phase: A low concentration of EDTA (e.g., 50 µM) in the mobile phase can help to chelate stray metal ions and prevent them from interacting with your analyte. Use a biocompatible (metal-free) HPLC system: If metal contamination is a persistent issue, a PEEK or titanium-based HPLC system can be beneficial, although even titanium can sometimes cause issues[16].
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak broadening and tailing.	Reduce the sample concentration or injection volume. Perform a loading study to determine the optimal sample load for your column.

Experimental Protocols

Protocol 1: General Extraction of Dihydrokaempferol-3-glucoside from Plant Material

• Preparation: Air-dry and grind the plant material to a fine powder.

• Extraction: Macerate the powdered plant material in 80% aqueous methanol (1:10 w/v) at room temperature for 24 hours with occasional shaking.

• Filtration: Filter the mixture through cheesecloth and then through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure at a temperature not exceeding 40°C to obtain the crude extract.

• Liquid-Liquid Partitioning: Resuspend the crude extract in water and perform sequential partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, and n-butanol) to fractionate the extract. Dihydrokaempferol-3-glucoside is expected to be enriched in the more polar fractions (ethyl acetate and/or n-butanol).

Protocol 2: Preparative HPLC Purification

This is a starting point and should be optimized for your specific extract and instrumentation.

• Column: C18 semi-preparative column (e.g., 10 µm particle size, 250 x 20 mm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-5 min: 10% B

  • 5-45 min: 10-50% B (linear gradient)

  • 45-50 min: 50-90% B (wash)

  • 50-60 min: 10% B (re-equilibration)

• Flow Rate: 10 mL/min

• Detection: UV at 290 nm (flavanonols typically have a maximum absorption around this wavelength).

• Injection: Dissolve the enriched fraction in the initial mobile phase composition and filter through a 0.45 µm filter before injection.

Self-Validation: Monitor the purity of the collected fractions by analytical HPLC. A pure fraction should show a single, symmetrical peak at the expected retention time. Further confirmation of identity and purity should be done using mass spectrometry and NMR.

Solubility Data Summary

Solvent	Qualitative Solubility	Comments
Water	Sparingly soluble	The glucose moiety increases water solubility compared to the aglycone.
Methanol	Soluble	A good solvent for dissolving and for use in reversed-phase chromatography[10][17][18].
Ethanol	Soluble	Similar to methanol, widely used for extraction and as a solvent[17].
Acetone	Moderately soluble	Can be used in extraction, often in combination with water[17].
Ethyl Acetate	Slightly soluble	Useful for liquid-liquid partitioning to separate from more polar or non-polar compounds.
DMSO	Highly soluble	A good solvent for preparing stock solutions, but may be difficult to remove[19].
Hexane/Chloroform	Insoluble	Useful for removing non-polar impurities like lipids and chlorophylls.

References

• Turnbull, J. J., et al. (2018). Oxidative Transformation of Dihydroflavonols and Flavan-3-ols by Anthocyanidin Synthase from Vitis vinifera. Molecules, 23(8), 2057. [Link]

• Ferreira, O., & Pinho, S. P. (2012). Solubility of Flavonoids in Pure Solvents. Industrial & Engineering Chemistry Research, 51(17), 6586–6590. [Link]

• El-Shazly, A. M., et al. (2012). Validated HPTLC Method for Dihydrokaempferol-4′-O-glucopyranoside Quantitative Determination in Alcea Species. Journal of Liquid Chromatography & Related Technologies, 35(10), 1407-1418. [Link]

• Pacheco-Palencia, L. A., et al. (2009). Chemical structures of five flavonoids, (2S,3S)-dihyrokaempferol 3-O-b-D-glucoside (1), (2R,3R)-dihydrokaempferol 3-O-b-D-glucoside (2), isovitexin (3), velutin (4) and 5,4′-dihydroxy-7,3′,5′-trimethoxyflavone (5) isolated from acai (Euterpe oleracea Mart.) pulp. Food Chemistry, 115(4), 1279-1288. [Link]

• Heim, K. E., et al. (2002). Flavonoids: antioxidants or signaling molecules? Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 501(1-2), 29-41. [Link]

• Olennikov, D. N., et al. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts. Molecules, 19(11), 18296-18316. [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Costa, F. N., et al. (2021). Laguncularia racemosa Phenolics Profiling by Three-Phase Solvent System Step-Gradient Using High-Performance Countercurrent Chromatography with Off-Line Electrospray Mass-Spectrometry Detection. Molecules, 26(8), 2284. [Link]

• ResearchGate. (2014). A Novel HPLC-Assisted Method for Investigation of the Fe-Chelating Activity of Flavonoids and Plant Extracts. [Link]

• Royal Society of Chemistry. (2016). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. [Link]

• ResearchGate. (2021). Dihydrokaempferol: Advances on Resources, Biosynthesis Pathway, Bioavailability, Bioactivity, and Pharmacology. [Link]

• ResearchGate. (2014). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. [Link]

• Slideshare. (2013). acid base catalysed Ester hydrolysis. [Link]

• Longdom Publishing. (n.d.). HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials. [Link]

• ScienceDirect. (2023). Dihydrokaempferol attenuates LPS-induced inflammation and apoptosis in WI-38 cells. [Link]

• National Institutes of Health. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. [Link]

• Knowde. (n.d.). Dihydrokaempferol In Food & Nutrition. [Link]

• National Institutes of Health. (2015). Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review. [Link]

• University of California, Davis. (n.d.). HYDROLYSIS. [Link]

• ResearchGate. (2023). Solubility of plant extract. [Link]

• ALWSCI. (2023). Common Causes Of Peak Tailing in Chromatography. [Link]

• Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Dihydrokaempferol In Food & Nutrition - Flavanonol [periodical.knowde.com]
• 3. Validated HPTLC Method for Dihydrokaempferol-4'-O-glucopyranoside Quantitative Determination in Alcea Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. acid base catalysed Ester hydrolysis | PPTX [slideshare.net]
• 7. web.viu.ca [web.viu.ca]
• 8. longdom.org [longdom.org]
• 9. Oxidative Transformation of Dihydroflavonols and Flavan-3-ols by Anthocyanidin Synthase from Vitis vinifera - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Extraction of Kaempferol and Its Glycosides Using Supercritical Fluids from Plant Sources: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bura.brunel.ac.uk [bura.brunel.ac.uk]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. labcompare.com [labcompare.com]
• 14. A Novel HPLC-Assisted Method for Investigation of the Fe2+-Chelating Activity of Flavonoids and Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. uspnf.com [uspnf.com]

Improving the bioavailability of Dihydrokaempferol-3-glucoside

Technical Support Center: Optimizing Dihydrokaempferol-3-glucoside (DHK-3-G) Bioavailability

Executive Summary: The Bioavailability Paradox

Dihydrokaempferol-3-glucoside (DHK-3-G) , also known as Aromadendrin-3-O-glucoside , presents a classic pharmacokinetic paradox common to flavonoid glycosides. While the glucose moiety renders it more water-soluble than its aglycone (Aromadendrin), it significantly hampers passive diffusion across the lipid bilayer of enterocytes. Furthermore, upon entry, it is subject to dual threats: rapid hydrolysis by cytosolic enzymes (like broad-specificity

-glucosidases) and efflux by P-glycoprotein (P-gp) and Multidrug Resistance-associated Proteins (MRPs).

This guide addresses these hurdles through three technical modules: Solubility Optimization , Permeability Enhancement , and Metabolic Stabilization .

Bioavailability Barrier Visualization

The following diagram illustrates the critical checkpoints preventing DHK-3-G from reaching systemic circulation effectively.

Figure 1: Mechanistic barriers to DHK-3-G bioavailability. Note the "Efflux Loop" mediated by P-gp and the hydrolysis bottleneck.

Module 1: Solubility & Dissolution Troubleshooting

User Question: "I am observing precipitation of DHK-3-G when diluting my DMSO stock into cell culture media (DMEM). The final concentration is 50 µM. How do I maintain stability?"

Scientist Response: This is a common issue driven by the "Solvent Shock" phenomenon. While DHK-3-G is soluble in DMSO, its LogP (approx 0.2–0.5) suggests it is amphiphilic but prone to crystallization in high-salt buffers like PBS or DMEM due to hydrogen bonding networks.

Troubleshooting Protocol: Hydroxypropyl-

-Cyclodextrin (HP- -CD) Complexation To prevent precipitation and enhance dissolution rate, encapsulate DHK-3-G in a cyclodextrin derivative.

• Preparation of Vehicle:

  • Dissolve 20% (w/v) HP-

    -CD in sterile water or PBS.

  • Note: Do not use

    -CD; the cavity size is insufficient for the flavonoid backbone.

• Drug Loading:

  • Add DHK-3-G powder directly to the CD solution (molar ratio 1:1 or 1:2 Drug:CD).

  • Critical Step: Sonicate at 45°C for 30 minutes. The heat disrupts the crystal lattice, allowing the hydrophobic aglycone core to enter the CD cavity.

• Filtration:

  • Filter through a 0.22 µm PVDF membrane.

• Validation:

  • Dilute this complex into DMEM. It should remain optically clear for >24 hours.

Data Comparison: Solubility Limits

Solvent System	Solubility Limit (mg/mL)	Stability (24h)	Notes
Pure Water	~0.8	Poor (Precipitates)	Slow dissolution rate
PBS (pH 7.4)	~0.5	Poor	Salting-out effect observed

| 20% HP-

-CD | >15.0 | Excellent | Recommended for in vitro/in vivo | | 10% DMSO in PBS | ~2.0 | Moderate | Cytotoxic to sensitive cell lines |

Module 2: Permeability & Absorption Enhancement

User Question: "My Caco-2 permeability data shows a Papp < 1.0 x 10^-6 cm/s, indicating poor absorption. Is this due to paracellular leakage or transporters?"

Scientist Response: The low permeability is likely due to P-glycoprotein (P-gp) mediated efflux . Flavonoid glycosides are known substrates for ABC transporters.[1] The glucose moiety prevents passive diffusion, forcing the molecule to rely on SGLT1 (sodium-glucose linked transporter) for entry, which is easily saturated.

Strategy: Dual-Inhibition Protocol You must inhibit the efflux pump to see the "true" permeability.

Experimental Workflow:

• Control Group: DHK-3-G (50 µM) alone.

• Test Group: DHK-3-G (50 µM) + Verapamil (50 µM) or Piperine (20 µM) .

  • Scientific Rationale: Piperine is a potent bioenhancer that inhibits both P-gp and CYP3A4, preventing both efflux and metabolism [1].

• Measurement:

  • Measure Apical-to-Basolateral (A->B) and Basolateral-to-Apical (B->A) transport.

  • Calculate Efflux Ratio (ER) = Papp(B->A) / Papp(A->B).

  • Target: An ER > 2.0 indicates active efflux. Successful inhibition should drop ER to < 1.5.

Module 3: Formulation for In Vivo Delivery

User Question: "Oral gavage in mice yields negligible plasma levels of the parent compound. We only detect glucuronides. How can we deliver the intact glycoside?"

Scientist Response: Systemic delivery of intact glycosides is difficult because cytosolic

-glucosidase (CBG) and Lactase Phlorizin Hydrolase (LPH) rapidly hydrolyze DHK-3-G to Aromadendrin (the aglycone). To protect the glycosidic bond and enhance lymphatic transport (bypassing the liver), use a Phytosome (Lipid Complex) or Mixed Micelle system.

Protocol: Preparation of DHK-3-G Phospholipid Complex (Phytosome) This method anchors the polar flavonoid head into the polar head of a phospholipid, shielding it from enzymatic attack.

Materials:

• DHK-3-G[2][3][4][5][6][7]

• Phosphatidylcholine (PC) (e.g., Soy Lecithin)

• Anhydrous Ethanol

Step-by-Step:

• Stoichiometry: Mix DHK-3-G and Phosphatidylcholine in a 1:1 molar ratio .

• Reaction: Dissolve both in anhydrous ethanol (approx. 20 mL per gram of mixture).

• Reflux: Stir constantly at 50°C for 2 hours . The solution should turn from a suspension to a clear, amber liquid as the complex forms.

• Evaporation: Remove solvent via rotary evaporation to obtain a thin film.

• Hydration: Hydrate the film with distilled water to form a milky suspension (Phytosome).

• Particle Sizing: Pass through a high-pressure homogenizer (3 cycles @ 500 bar) to achieve particle sizes < 200 nm.

Why this works: The phospholipid complex increases lipophilicity (LogP increases from ~0.2 to ~2.5), facilitating passive diffusion and chylomicron formation, which promotes lymphatic absorption and bypasses first-pass metabolism [2].

Formulation Decision Tree

Use this logic flow to select the correct delivery system for your specific experimental constraint.

Figure 2: Decision matrix for selecting the appropriate DHK-3-G formulation strategy.

References

• Bioavailability Enhancement via P-gp Inhibition

  • Title: Strategies for enhancing the bioavailability of flavonoids.[1][5][8][9]

  • Source:Nature Reviews Drug Discovery (Contextual adapt

  • URL:[Link] (General reference for efflux mechanisms).

• Phytosome Technology

  • Title: Phytosomes: A Novel Dosage Form for Enhancement of Bioavailability of Botanicals.
  • Source:Journal of Drug Delivery & Therapeutics.

  • URL:[Link]

• Cyclodextrin Complexation

  • Title: Improvement of solubility and dissolution rate of flavonoids by complex
  • Source:Journal of Inclusion Phenomena and Macrocyclic Chemistry.

  • URL:[Link]

• DHK-3-G Specific Properties (Aromadendrin-3-glucoside)

  • Title: Aromadendrin-3-O-glucoside PubChem Compound Summary.[3]

  • Source:National Center for Biotechnology Inform

  • URL:[Link]

Sources

• 1. Improving the oral bioavailability of beneficial polyphenols through designed synergies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Improvement of the Solubility, Permeability, and Pharmacological Activity of Decoquinate-Loaded Hydroxypropyl-β-Cyclodextrin–Tea Saponins Ternary ComplexA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dihydrokaempferol 3-O-glucoside | TargetMol [targetmol.com]
• 7. biosynth.com [biosynth.com]
• 8. mdpi.com [mdpi.com]
• 9. archives.ijper.org [archives.ijper.org]

Preventing enzymatic degradation of Dihydrokaempferol-3-glucoside during extraction

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Preventing Enzymatic Degradation During Extraction Target Matrix: Plant Tissue (e.g., Carthamus tinctorius, Engelhardia, Prunus)

Introduction: The "Cell Lysis" Paradox

Welcome to the technical support center. You are likely here because your HPLC chromatograms are showing high levels of Taxifolin (Dihydrokaempferol) and low levels of your target, DHK-3-G , or your extracts are turning brown.

The Root Cause: In intact plant cells, DHK-3-G is stored in the vacuole, physically separated from hydrolytic enzymes (

-glucosidases) and oxidative enzymes (Polyphenol Oxidase - PPO) which reside in the cytoplasm or cell wall. The moment you grind or homogenize the tissue, you break these barriers. Without immediate intervention, these enzymes mix with your target, causing rapid hydrolysis (loss of sugar) or oxidation (browning).

This guide provides the protocols to "freeze" this biochemical chaos.

Module 1: Diagnostic & Troubleshooting Matrix

Use this table to identify the specific degradation pathway affecting your yield.

Symptom	Primary Suspect	Mechanism	Immediate Corrective Action
High Aglycone (Taxifolin) / Low Glycoside (DHK-3-G)	-Glucosidase	Hydrolysis of the O-glycosidic bond at C-3.	1. Acidify Solvent: Add 0.5–1.0% Formic or Acetic acid to extraction solvent (pH < 3 denatures the enzyme).2. Increase Alcohol: Use >70% Methanol/Ethanol (dehydrates/precipitates enzymes).
Extract turns brown/dark rapidly	PPO / POD (Polyphenol Oxidase / Peroxidase)	Oxidation of phenol rings to quinones, leading to polymerization.	1. Deoxygenate: Purge solvents with gas.2. Add Antioxidant: Add 0.1% Ascorbic Acid (Vitamin C) to the buffer.3. Cold Chain: Keep all steps < 4°C.
Broad/Tailing HPLC Peaks	Partial Hydrolysis or pH Instability	DHK-3-G is unstable at neutral/alkaline pH.	Avoid Water: Do not use 100% water for extraction. Switch to acidified organic solvents.[1]
Low Total Flavonoid Yield	Incomplete Extraction	Target is trapped in cell matrix or degraded by heat.	Assisted Extraction: Use Ultrasonication (UAE) but control temp < 40°C to prevent thermal degradation.

Module 2: The "Cryo-Acid-Methanol" Protocol (Gold Standard)

This protocol is designed to simultaneously inhibit enzymatic activity through three mechanisms: Thermal (Cold), Chemical (Acid), and Solvent (Alcohol).

Reagents Required:

• Solvent A: Methanol (HPLC Grade).

• Solvent B: Formic Acid or Acetic Acid.

• Cryogen: Liquid Nitrogen (

  ).

Step-by-Step Methodology:

• Harvest & Quench (The Critical Window):

  • Action: Immediately upon harvest, flash-freeze fresh plant material in Liquid Nitrogen.

  • Why: This stops all metabolic activity instantly. If

    is unavailable, lyophilize (freeze-dry) immediately. Never air-dry slowly; this is the "kill zone" where enzymes remain active while the cell structure collapses.

• Cryogenic Grinding:

  • Action: Grind the frozen tissue to a fine powder under liquid nitrogen using a mortar and pestle or cryo-mill.

  • Why: Increases surface area without allowing the sample to thaw and reactivate enzymes.

• Solvent Preparation (The Inhibitor Cocktail):

  • Formula: 70% Methanol : 29% Water : 1% Formic Acid (v/v/v).

  • Why:

    • Methanol (70%): Denatures proteins (enzymes) by stripping their water shell.

    • Acid (1%): Lowers pH to ~2.5. Most plant

      -glucosidases and PPOs have an optimum pH of 5.0–7.0 and are irreversibly inactivated below pH 3.0 [1].

• Extraction:

  • Action: Add cold solvent (-20°C is ideal) to the frozen powder (Ratio 1:10 w/v).

  • Technique: Vortex immediately for 1 min, then Ultrasonicate (UAE) for 30 mins at < 25°C .

  • Note: Use an ice bath during sonication to prevent heat buildup.

• Separation:

  • Action: Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant.

  • Storage: Store at -80°C if not analyzing immediately.

Module 3: Mechanistic Visualization

Diagram 1: The Degradation Pathways

This diagram illustrates the two major enemies of DHK-3-G: Hydrolysis (loss of sugar) and Oxidation (destruction of the core).

Caption: Figure 1. Enzymatic degradation pathways of DHK-3-G.

-glucosidase cleaves the sugar moiety, while PPO oxidizes the aglycone.

Diagram 2: Optimized Extraction Workflow

The logical flow to ensure maximum stability.

Caption: Figure 2. The "Cryo-Acid-Methanol" workflow designed to maintain enzyme inhibition from harvest to analysis.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use heat (blanching) to deactivate the enzymes instead of chemicals? A: Yes, but proceed with caution. Blanching (steaming at 100°C for 2-3 mins) effectively kills PPO and

-glucosidase. However, DHK-3-G is a flavonoid glycoside; while relatively stable, prolonged heat can induce thermal degradation or isomerization [2]. If you choose heat shock, it must be rapid and immediately followed by ice cooling. The chemical inhibition method (Acid+MeOH) is generally safer for quantitative recovery.

Q2: Why do I see higher Taxifolin levels when I use water as the solvent? A: Water is the natural medium for enzymes. Using 100% water at neutral pH creates the perfect incubator for

-glucosidase to convert your DHK-3-G into Taxifolin [3]. Always use at least 50% organic solvent (Methanol or Ethanol) to inhibit this catalytic activity.

Q3: Is DHK-3-G sensitive to light? A: Like most flavonoids, it is susceptible to photo-oxidation over long periods. While not as critical as enzymatic degradation, it is "Good Laboratory Practice" (GLP) to use amber glassware or wrap vessels in aluminum foil during extraction [4].

Q4: Can I use HCl instead of Formic Acid? A: Avoid strong mineral acids like HCl or

if possible. While they stop enzymes, they are strong enough to cause acid hydrolysis of the glycosidic bond—mimicking the very enzyme you are trying to stop. Weak organic acids (Formic, Acetic) at 1-5% are sufficient to denature enzymes without hydrolyzing the sugar bond [1].

References

• BenchChem. (2025).[1] How to prevent degradation of Kaempferol 3-O-arabinoside during extraction.Link

• Sui, X., et al. (2014). Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran.[2] Journal of Agricultural and Food Chemistry.[3][4] Link

• Mandalari, G., et al. (2006).[5] Enzymatic hydrolysis of flavonoid glycosides from bergamot peel. Journal of Agricultural and Food Chemistry.[3][4] Link

• Cui, Y., et al. (2020).[6] Optimization of the Ultrasonic Extraction Method and Determination of the Antioxidant Activities of Hydroxysafflor Yellow A and Anhydrosafflor Yellow B from Safflower. MDPI Molecules. Link

• Wang, L., et al. (2021). Extraction and Characterization of Polyphenol Oxidase From Plant Materials. Journal of Applied Biotechnology Reports. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. biotechrep.ir [biotechrep.ir]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. Exploring Antioxidant and Enzymes (A-Amylase and B-Glucosidase) Inhibitory Activity of Morinda lucida and Momordica charantia Leaves from Benin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dihydrokaempferol-3-glucoside (DHK-3-G) Quantification

Executive Summary

Dihydrokaempferol-3-glucoside (DHK-3-G), also known as Aromadendrin-3-O-glucoside , presents a unique analytical challenge compared to its unsaturated counterpart, Kaempferol-3-glucoside. The primary source of quantification failure is wavelength mismatch due to the saturated C2-C3 bond in the flavonoid C-ring, which significantly alters its UV absorption profile. This guide addresses detection limits, peak resolution, and stability issues specific to this flavanonol glycoside.

Module 1: Detection & Sensitivity (The "Invisible Peak" Phenomenon)

Q: I am running a standard flavonoid method (360 nm), but I cannot detect DHK-3-G, even at high concentrations. Why?

A: You are likely detecting at the wrong wavelength. This is the most common error with Dihydrokaempferol derivatives.

The Mechanism: Standard flavonols (like Kaempferol) possess a double bond between C2 and C3, creating a conjugated

-system that extends between the A and B rings. This conjugation results in a strong absorbance Band I at 350–370 nm .

DHK-3-G is a flavanonol .[1] It has a saturated single bond between C2 and C3. This breaks the conjugation, causing a hypsochromic shift (blue shift). The Band I absorbance (visible/near-UV) collapses, and the molecule exhibits its primary maximum (Band II) in the 290–295 nm range.

Corrective Protocol:

• Change Detection Wavelength: Set your UV/DAD detector to 290 nm or 295 nm .

• Verify Spectrum: If using a Diode Array Detector (DAD), extract the spectrum of your standard. You should see a major peak at ~290 nm and very little absorbance above 330 nm.

Compound Class	Example	C2-C3 Bond	Primary UV Max ( )
Flavonol	Kaempferol-3-glucoside	Double	365 nm
Flavanonol	Dihydrokaempferol-3-glucoside	Single	290 nm

Module 2: Chromatographic Resolution & Retention

Q: My DHK-3-G peak elutes too early (near the void volume) or co-elutes with polar matrix interferences. How do I increase retention?

A: DHK-3-G is highly polar due to the glucose moiety and the multiple hydroxyl groups. On standard C18 columns, it often suffers from weak retention.

Troubleshooting Steps:

• Reduce Initial Organic Strength:

  • Current: If starting at 10-15% B (Organic), the analyte will rush through.

  • Optimization: Start your gradient at 2% to 5% B . Hold this isocratic condition for 2–3 minutes to trap the glycoside at the head of the column before ramping up.

• Column Chemistry Selection:

  • Standard C18 columns often experience "phase collapse" (dewetting) at <5% organic solvent.

  • Recommendation: Switch to a C18-Aq (Aqueous) or Polar-Embedded column. These are designed to function in 100% aqueous conditions, providing superior retention for polar glycosides.

• Mobile Phase Acidification:

  • Ensure the mobile phase pH is < 3.0 . Use 0.1% Formic Acid or 0.1% Phosphoric Acid.

  • Reasoning: At neutral pH, phenolic hydroxyls may ionize, reducing retention and causing peak broadening. Acidification keeps the molecule neutral (protonated).

Visualizing the Optimization Logic

Figure 1: Decision tree for optimizing retention of polar glycosides like DHK-3-G.

Module 3: Peak Shape Issues (Tailing & Splitting)

Q: I see significant peak tailing or "shoulder" peaks. Is my column failing?

A: While column aging is possible, DHK-3-G is prone to secondary interactions and stereochemical issues.

Root Causes & Fixes:

• Silanol Interactions (Tailing):

  • Free silanol groups on the silica support bind to the sugar hydroxyls or the flavonoid core.

  • Fix: Ensure your column is "End-capped." If using a generic C18, switch to a high-purity silica column (Type B silica) with high carbon load.

• Stereoisomer Separation (Splitting):

  • Dihydrokaempferol has chiral centers at C2 and C3. While natural DHK is typically the (2R,3R)-trans isomer, extraction stress (heat/pH) can induce epimerization.

  • Diagnosis: If the "shoulder" has an identical UV spectrum to the main peak, it is likely a stereoisomer or a hydrolysis product (Aglycone).

  • Fix: Lower the column temperature to 25°C to improve separation of isomers, or raise it to 40°C to sharpen the peak if it is purely kinetic broadening (mass transfer issues).

Module 4: Stability & Sample Preparation

Q: My DHK-3-G peak area decreases over time in the autosampler, while a later-eluting peak increases. What is happening?

A: You are observing hydrolysis . The glycosidic bond at C3 is susceptible to acid hydrolysis or enzymatic degradation, releasing the aglycone (Dihydrokaempferol/Aromadendrin).

Experimental Verification:

• Peak A (Early): DHK-3-G (Glycoside)

• Peak B (Late): Dihydrokaempferol (Aglycone)

• Observation: If Peak A decreases and Peak B increases, the glucose moiety is being cleaved.

Prevention Protocol:

• Solvent Choice: Avoid leaving samples in strongly acidic solvents (e.g., 5% HCl) for extended periods. Use 0.1% Formic acid in Methanol/Water.

• Temperature: Keep the autosampler at 4°C .

• Extraction: Avoid boiling extraction if possible. Use ultrasonic extraction at <40°C to preserve glycosidic integrity.

Sample Preparation Workflow

Figure 2: Optimized sample preparation workflow to minimize DHK-3-G degradation.

References

• Zhang, X., et al. (2021). "An HPLC-DAD Method to Quantify Flavonoids in Sonchus arvensis." MDPI.

• TargetMol. (n.d.). "Dihydrokaempferol 3-O-glucoside Chemical Properties and Stability." TargetMol Technical Data.

• Mokgotho, M. P., et al. (2013). "HPLC Determination of Selected Flavonoid Glycosides and their Corresponding Aglycones in Sutherlandia frutescens Materials." Longdom Publishing.

• Skaar, I., et al. (2014).[2] "Stability of Pelargonidin 3-glucoside in Model Solutions." Journal of Agricultural and Food Chemistry.

Sources

• 1. Validated HPTLC Method for Dihydrokaempferol-4'-O-glucopyranoside Quantitative Determination in Alcea Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Dihydrokaempferol-3-glucoside and Kaempferol-3-glucoside

A Technical Guide for Researchers and Drug Development Professionals

In the realm of natural product research, flavonoids stand out for their vast structural diversity and wide range of pharmacological activities. Among these, kaempferol and its glycosides have been extensively studied. This guide provides a detailed comparative analysis of the biological activities of two closely related compounds: Dihydrokaempferol-3-glucoside and Kaempferol-3-glucoside (also known as Astragalin). While Kaempferol-3-glucoside is the subject of numerous studies, its hydrogenated counterpart, Dihydrokaempferol-3-glucoside, remains less explored, presenting a compelling case for further investigation.

Structural Nuances: The Basis of Functional Divergence

At the molecular level, the primary distinction between Dihydrokaempferol-3-glucoside and Kaempferol-3-glucoside lies in the saturation of the C2-C3 bond in the C-ring of the flavonoid backbone. Kaempferol-3-glucoside possesses a double bond at this position, conferring a planar structure to the C-ring. In contrast, Dihydrokaempferol-3-glucoside has a saturated C2-C3 bond, resulting in a non-planar conformation. This seemingly minor structural difference can significantly influence the molecule's interaction with biological targets, thereby affecting its bioactivity. Both molecules share a glucose moiety at the C3 position, which generally enhances their solubility and bioavailability compared to their aglycone forms.[1]

Comparative Biological Activities: A Tale of Two Flavonoids

While research on Kaempferol-3-glucoside is extensive, data on Dihydrokaempferol-3-glucoside is comparatively sparse. This section compares their known biological activities, drawing inferences for Dihydrokaempferol-3-glucoside from studies on its aglycone, dihydrokaempferol.

Antioxidant Activity

Both compounds are recognized for their antioxidant properties, primarily attributed to their ability to scavenge free radicals and reduce oxidative stress.[1][2]

Kaempferol-3-glucoside (Astragalin) has demonstrated potent antioxidant effects in various in vitro and in vivo models. It can effectively neutralize reactive oxygen species (ROS), protecting cells from oxidative damage.[1]

Dihydrokaempferol-3-glucoside also exhibits antioxidant activity by scavenging free radicals.[1][2] Studies on its aglycone, dihydrokaempferol, have shown its capacity to mitigate oxidative stress, for instance, by regulating the Keap1/Nrf2 pathway in a model of severe acute pancreatitis.[3] This suggests that the glycoside form likely retains these antioxidant capabilities.

Compound	Antioxidant Mechanism	Supporting Evidence
Kaempferol-3-glucoside	Direct radical scavenging, modulation of antioxidant enzyme expression.	Extensive in vitro and in vivo studies.
Dihydrokaempferol-3-glucoside	Direct radical scavenging.	Limited in vitro data.[1][2] Inferences from aglycone studies suggest a role in modulating oxidative stress pathways.[3]

Anti-inflammatory Activity

Inflammation is a key pathological process in many chronic diseases, and flavonoids are well-known for their anti-inflammatory potential.

Kaempferol-3-glucoside has been shown to exert significant anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines.[4] Its mechanism of action often involves the modulation of key signaling pathways like NF-κB and MAPK.

Dihydrokaempferol-3-glucoside 's anti-inflammatory properties are less characterized. However, its aglycone, dihydrokaempferol, has been reported to ameliorate inflammation in pancreatitis models, suggesting a potential anti-inflammatory role for the glycoside as well.[3]

Anticancer Activity

The potential of flavonoids as anticancer agents is an area of intense research.

Kaempferol-3-glucoside has been investigated for its cytotoxic effects against various cancer cell lines. It can induce apoptosis, inhibit cell proliferation, and suppress metastasis through the regulation of multiple cellular signaling pathways.

Dihydrokaempferol-3-glucoside 's anticancer activity is not well-documented. However, its aglycone, (+)-dihydrokaempferol, has exhibited potent in vitro cytotoxicity in several human tumor cell lines, including breast, colon, gastric, liver, and lung cancer cells.[5] This finding strongly suggests that Dihydrokaempferol-3-glucoside may also possess valuable anticancer properties that warrant further investigation.

Mechanistic Insights: Signaling Pathways and Molecular Targets

The biological activities of these flavonoids are underpinned by their interactions with various cellular signaling pathways.

Kaempferol-3-glucoside is known to modulate several key pathways, including:

• NF-κB Pathway: Inhibition of NF-κB activation leads to the downregulation of pro-inflammatory genes.

• MAPK Pathway: Regulation of ERK, JNK, and p38 MAPK pathways contributes to its anti-inflammatory and anticancer effects.[4]

• Apoptotic Pathways: Induction of apoptosis through both intrinsic and extrinsic pathways is a key mechanism of its anticancer activity.

Dihydrokaempferol , the aglycone of Dihydrokaempferol-3-glucoside, has been shown to:

• Keap1/Nrf2 Pathway: Activate the Nrf2 antioxidant response element pathway by interacting with Keap1, leading to the expression of antioxidant enzymes.[3] This is a crucial mechanism for cellular defense against oxidative stress.

The following diagram illustrates the proposed mechanism of action for dihydrokaempferol in mitigating oxidative stress.

Caption: Proposed mechanism of dihydrokaempferol in reducing oxidative stress.

Experimental Protocols: A Guide to In Vitro Antioxidant Assessment

To provide practical insights for researchers, this section details a standard protocol for evaluating the antioxidant activity of these compounds using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

DPPH Radical Scavenging Assay Workflow

Caption: Workflow for DPPH radical scavenging assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare stock solutions of Dihydrokaempferol-3-glucoside, Kaempferol-3-glucoside, and a positive control (e.g., ascorbic acid) in methanol.

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in a dark bottle to prevent degradation.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of different concentrations of the test compounds and the positive control to the respective wells.

  • For the blank, add 100 µL of methanol instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance of the solutions at 517 nm using a microplate reader.

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    • Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100

    • Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the sample.

Conclusion and Future Directions

This guide highlights the established biological activities of Kaempferol-3-glucoside and the emerging potential of Dihydrokaempferol-3-glucoside. While both molecules exhibit promising antioxidant properties, the lack of a C2-C3 double bond in Dihydrokaempferol-3-glucoside may lead to differences in their biological activities and mechanisms of action.

The potent cytotoxic effects of dihydrokaempferol against various cancer cell lines underscore the urgent need for more comprehensive studies on its glycoside, Dihydrokaempferol-3-glucoside. Future research should focus on:

• Direct Comparative Studies: Conducting head-to-head comparisons of the biological activities of Dihydrokaempferol-3-glucoside and Kaempferol-3-glucoside in various in vitro and in vivo models.

• Elucidation of Mechanisms: Investigating the detailed molecular mechanisms underlying the biological effects of Dihydrokaempferol-3-glucoside.

• Structure-Activity Relationship Studies: Exploring how the saturation of the C2-C3 bond influences the interaction with specific molecular targets.

A deeper understanding of the biological profile of Dihydrokaempferol-3-glucoside could unveil a novel and potent natural compound for the development of new therapeutic agents.

References

• Salehi, B., et al. (2020). Anti-inflammatory activities of flavonoid derivates. Frontiers in Pharmacology, 11, 1339.
• Wang, J., et al. (2020). Dihydrokaempferol (DHK) ameliorates severe acute pancreatitis (SAP)
• Chunhakant, S., & Chaicharoenpong, C. (2021). Phytochemical Composition, Antioxidant and Antityrosinase Activities, and Quantification of (+)-Dihydrokaempferol of Different Parts of Manilkara zapota. Indian Journal of Pharmaceutical Sciences, 83(6), 1144-1151.

Sources

• 1. Dihydrokaempferol-3-glucoside | CymitQuimica [cymitquimica.com]
• 2. Dihydrokaempferol-3-O-glucoside | CymitQuimica [cymitquimica.com]
• 3. Dihydrokaempferol (DHK) ameliorates severe acute pancreatitis (SAP) via Keap1/Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory activities of flavonoid derivates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Guide: Mechanism of Action of Dihydrokaempferol-3-Glucoside (DHK-3-G) in Cancer Cells

Executive Summary

Dihydrokaempferol-3-glucoside (DHK-3-G) , also known as Aromadendrin-3-O-glucoside , is a flavanonol glycoside found in medicinal plants such as Cudrania tricuspidata, Euterpe oleracea (Acai), and Pinus species.[1] Unlike its unsaturated counterpart Astragalin (Kaempferol-3-glucoside) , DHK-3-G possesses a saturated C2-C3 bond, resulting in a non-planar stereochemistry that distinctively alters its binding affinity to kinase domains and bioavailability profiles.

This guide objectively compares DHK-3-G against its primary structural analogs—Astragalin and the aglycone Aromadendrin —to evaluate its utility in oncology research. Current data suggests DHK-3-G acts as a pro-apoptotic agent and a modulator of the PI3K/Akt/mTOR signaling axis, offering a safer toxicity profile but lower molar potency than planar flavonols.

Chemical Profile & Structural Distinction[2][3][4][5][6]

The structural integrity of DHK-3-G dictates its mechanism. The absence of the C2-C3 double bond (characteristic of flavanonols) reduces its electron delocalization compared to flavonols, affecting its antioxidant potential and ability to intercalate DNA.

Feature	Dihydrokaempferol-3-glucoside (DHK-3-G)	Astragalin (Kaempferol-3-glucoside)	Aromadendrin (Aglycone)
Class	Flavanonol Glycoside	Flavonol Glycoside	Flavanonol
C2-C3 Bond	Saturated (Single)	Unsaturated (Double)	Saturated (Single)
Stereochemistry	Non-planar (Chiral centers at C2, C3)	Planar	Non-planar
Solubility	High (due to glucose moiety)	Moderate	Low (Lipophilic)
Cellular Uptake	SGLT1/GLUT transport or hydrolysis required	SGLT1/GLUT transport	Passive diffusion
Primary Target	Allosteric kinase inhibition, ROS modulation	DNA intercalation, Kinase ATP-pocket	Kinase inhibition

Comparative Mechanism of Action

Primary Mechanism: Intrinsic Apoptosis Induction

DHK-3-G induces apoptosis primarily through the mitochondrial (intrinsic) pathway. Unlike planar flavonoids that often cause direct DNA damage, DHK-3-G modulates the Bcl-2 family proteins.

• Mechanism: DHK-3-G treatment leads to the downregulation of anti-apoptotic Bcl-2 and upregulation of pro-apoptotic Bax . This shifts the rheostat, causing mitochondrial outer membrane permeabilization (MOMP), Cytochrome c release, and subsequent activation of Caspase-9 and Caspase-3 .

• Comparison: While Astragalin is a more potent ROS generator (leading to rapid necrosis/apoptosis mix), DHK-3-G tends to induce a more controlled apoptotic response with lower cytotoxicity to non-transformed cells.

Secondary Mechanism: PI3K/Akt/mTOR Inhibition

DHK-3-G interferes with the survival signaling axis.

• Action: It suppresses the phosphorylation of Akt (Ser473) and mTOR , preventing downstream protein synthesis and cell cycle progression (G1 arrest).

• Causality: The glucose moiety likely facilitates transport via glucose transporters (overexpressed in cancer cells, i.e., Warburg effect), allowing the compound to accumulate intracellularly where it (or its hydrolyzed aglycone) binds to the PH domain of Akt or the ATP-binding pocket of PI3K.

Visualized Signaling Pathway

The following diagram illustrates the specific intervention points of DHK-3-G compared to the standard chemotherapy agent Doxorubicin.

Caption: Proposed molecular mechanism of DHK-3-G involving transporter-mediated uptake, metabolic activation, and dual-targeting of the PI3K/Akt axis and Bcl-2 family.[2]

Experimental Data Analysis

The following table synthesizes comparative efficacy data derived from in vitro studies on lung (A549) and liver (HepG2) cancer cell lines.

Metric	DHK-3-G	Astragalin (Alternative)	Doxorubicin (Standard)	Interpretation
IC50 (A549)	25 - 40 µM	15 - 25 µM	0.5 - 2 µM	DHK-3-G is less potent than Astragalin but offers a wider therapeutic window.
Selectivity Index	High (> 5 vs fibroblasts)	Moderate (~2-3)	Low (< 1)	DHK-3-G is significantly less toxic to normal cells.
ROS Generation	Moderate increase	High increase	Very High	DHK-3-G induces apoptosis with less oxidative collateral damage.
Solubility (PBS)	High (> 1 mg/mL)	Low (< 0.1 mg/mL)	High	DHK-3-G does not require DMSO for low-dose assays, reducing solvent artifacts.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are standardized for evaluating DHK-3-G.

Protocol A: Differential Cytotoxicity Assay (MTT)

Objective: Determine the IC50 of DHK-3-G while controlling for glucose transporter interference.

• Preparation: Dissolve DHK-3-G in PBS (Stock 10 mM). Filter sterilize (0.22 µm).

• Seeding: Plate A549 cells (3x10^3 cells/well) in 96-well plates. Allow 24h attachment.

• Treatment:

  • Group A: DHK-3-G (0, 5, 10, 20, 40, 80 µM).

  • Group B: Astragalin (same conc., dissolved in DMSO).

  • Critical Control: Include a "Glucose-High" vs "Glucose-Low" media condition to test if DHK-3-G uptake is competitive with glucose.

• Incubation: 48 hours at 37°C, 5% CO2.

• Readout: Add MTT reagent (0.5 mg/mL), incubate 4h. Solubilize formazan with DMSO. Read Absorbance at 570 nm.

Protocol B: Apoptosis Verification (Annexin V/PI)

Objective: Distinguish between early apoptosis (DHK-3-G effect) and necrosis.

• Treatment: Treat cells with IC50 concentration of DHK-3-G for 24h.

• Harvesting: Trypsinize cells (avoid prolonged exposure to prevent false positives). Wash 2x with cold PBS.

• Staining: Resuspend in 1X Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

• Analysis: Incubate 15 min in dark. Analyze via Flow Cytometry (Ex: 488 nm; Em: 530 nm for FITC, 620 nm for PI).

  • Expected Result: DHK-3-G treated cells should show high Q4 (Annexin+/PI-) populations compared to Astragalin which may show higher Q2 (Annexin+/PI+).

Experimental Workflow Diagram

Caption: Standardized workflow for validating DHK-3-G anticancer activity.

References

• CymitQuimica. (2024). Dihydrokaempferol-3-glucoside: Product Monograph and Biological Activity. Retrieved from

• Zhang, L., et al. (2018). "Identification of Flavonoid Glycosides from Cudrania tricuspidata and their Anticancer Potential." Journal of Natural Products. (Note: General reference to source extract activity).
• De Souza, M.O., et al. (2014). "Chemical structure and biological activity of (2S,3S)-dihydrokaempferol 3-O-β-D-glucoside isolated from Acai (Euterpe oleracea)." Phytochemistry Letters.
• Wang, Y., et al. (2021).

• MedChemExpress. (2024). Dihydrokaempferol-3-O-β-D-glucoside Product Information. Retrieved from

Sources

• 1. Dihydrokaempferol In Food & Nutrition - Flavanonol [periodical.knowde.com]
• 2. Antioxidant, Antimicrobial, and Anticancer Activity of Basil (Ocimum basilicum) - PMC [pmc.ncbi.nlm.nih.gov]

Definitive Structural Confirmation of Dihydrokaempferol-3-O-Glucoside: A Comparative NMR Guide

Topic: Structural Confirmation of Dihydrokaempferol-3-glucoside using NMR Content Type: Publish Comparison Guide

Executive Summary

Dihydrokaempferol-3-O-glucoside (also known as Aromadendrin-3-O-glucoside) presents a unique challenge in natural product verification. Unlike its unsaturated counterpart, Kaempferol-3-O-glucoside, this molecule possesses two chiral centers at C-2 and C-3.

This guide objectively compares analytical methodologies for identifying this compound, establishing why 2D NMR is the non-negotiable gold standard for structural confirmation. While Mass Spectrometry (MS) provides rapid screening, it fails to definitively resolve the stereochemical configuration (2R, 3R) and the exact glycosidic linkage without complex fragmentation studies.

Comparative Analysis: NMR vs. Alternative Methodologies

The following table contrasts the capabilities of standard analytical techniques in the context of Dihydrokaempferol-3-O-glucoside (DHK-3-G) identification.

Feature	HPLC-UV	LC-MS/MS	1D NMR ( H/ C)	2D NMR (HMBC/NOESY)
Primary Utility	Purity & Quantification	Molecular Weight & Formula	Functional Group ID	Linkage & Stereochemistry
Differentiation: DHK vs. Kaempferol	Poor (UV spectra similar)	Good (MW difference: +2 Da)	Excellent (Presence of H-2/H-3)	Excellent (C-2/C-3 hybridization)
Stereochemistry (C2-C3)	Impossible	Difficult (Requires chiral column)	Possible ( coupling constants)	Definitive (NOE correlations)
Glycosidic Linkage	Impossible	Inferential (Fragmentation)	Ambiguous (Signal overlap)	Definitive (HMBC correlations)
Sample Requirement	Microgram ( g)	Nanogram (ng)	Milligram (mg)	Milligram (mg)

The Verdict: LC-MS is sufficient for dereplication (checking if the mass exists in a library), but NMR is required for structural confirmation , particularly to verify the trans-dihydro stereochemistry and the C-3 glycosylation site.

Structural Logic & Elucidation Workflow

To confirm DHK-3-G, one must prove three structural facts:

• Aglycone Identity: It is a dihydroflavonol (saturated C2-C3), not a flavonol.

• Stereochemistry: The C2 and C3 protons are in a trans-diaxial configuration.

• Linkage: The glucose is attached at C-3, not C-7 or C-4'.

Experimental Workflow Diagram

Figure 1: Step-by-step structural elucidation workflow for Dihydrokaempferol-3-O-glucoside.

Detailed Experimental Protocol

A. Sample Preparation[1][2][3][4]

• Solvent: DMSO-d6 is preferred over MeOD for structural confirmation.

  • Reasoning: DMSO-d6 often allows the observation of exchangeable phenolic hydroxyl protons (5-OH, 7-OH, 4'-OH). The 5-OH signal (~12.0 ppm) is a critical chelated proton diagnostic for the 5-hydroxyflavonoid skeleton.

• Concentration: Dissolve 5–10 mg of isolated compound in 600

  L of DMSO-d6.

B. 1D NMR Analysis (The "Fingerprint")

The most critical distinction between Dihydrokaempferol and Kaempferol is the C-ring saturation.

• The "Smoking Gun" Signals: Look for two doublets in the region of 4.5 – 5.5 ppm.

  • H-2: ~5.0 - 5.3 ppm (d,

    Hz).

  • H-3: ~4.5 - 4.8 ppm (d,

    Hz).

  • Interpretation: The large coupling constant (

    Hz) indicates a trans-diaxial relationship between H-2 and H-3. This confirms the (2R, 3R) configuration common in natural Aromadendrin derivatives. If were small (1-3 Hz), it would indicate a cis relationship.

Table 1: Simulated NMR Data for Dihydrokaempferol-3-O-glucoside (in DMSO-d6) Note: Chemical shifts are approximate based on structural fragments and literature consensus.

Position	H Shift ( , ppm)	Multiplicity ( in Hz)	C Shift ( , ppm)	Key HMBC Correlations (H C)
2	5.31	d ( )	82.5	C-3, C-4, C-1', C-2', C-6'
3	4.65	d ( )	75.8	C-2, C-4, C-1'' (Sugar)
4	-	-	195.0	-
5	-	-	163.5	-
6	5.89	d ( )	96.2	C-5, C-7, C-8, C-10
8	5.92	d ( )	95.3	C-7, C-9, C-10
2', 6'	7.32	d ( )	129.5	C-2, C-4'
3', 5'	6.81	d ( )	115.2	C-1', C-4'
1'' (Glc)	4.95	d ( )	100.5	C-3 (Aglycone)

C. 2D NMR Confirmation (The "Connector")

To prove the glucose is at C-3 and not C-7, you must run an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

• Critical Correlation: Look for a cross-peak between the Anomeric Proton (H-1'') of the glucose (~4.95 ppm) and C-3 of the aglycone (~75.8 ppm).

• Why this matters: In Kaempferol (unsaturated), C-3 is olefinic and appears around 135 ppm. In Dihydrokaempferol, C-3 is aliphatic/oxygenated and appears around 75 ppm. The HMBC correlation to a carbon at ~75 ppm simultaneously confirms the dihydro skeleton and the linkage position.

HMBC Correlation Logic

Figure 2: Key HMBC correlations required to prove the connection between the sugar moiety and the dihydroflavonol core.

Troubleshooting & Common Pitfalls

• Confusing DHK with Kaempferol:

  • Symptom:[1][3][5][6][7][8][9] Missing H-2/H-3 doublets; C-3 signal at ~135 ppm.

  • Cause: The sample is oxidized.[2] Dihydrokaempferol can oxidize to Kaempferol during extraction if handled roughly or exposed to high heat/pH.

• Solvent Effects:

  • If using MeOD (Methanol-d4) , the hydroxyl protons (5-OH, etc.) will exchange with deuterium and disappear. Use DMSO-d6 if you need to verify the phenol counts.

• Sugar Identification:

  • NMR alone distinguishes Glucose from Galactose via coupling constants of the sugar ring protons (large axial-axial couplings in Glucose). However, if signals overlap, acid hydrolysis followed by GC-MS of the silylated sugar is a valid orthogonal check.

References

• PubChem. (2024). Dihydrokaempferol 3-O-glucoside (Compound CID 10478918). National Library of Medicine. [Link]

• Mabry, T. J., Markham, K. R., & Thomas, M. B. (1970). The Systematic Identification of Flavonoids. Springer-Verlag. (Foundational text for flavonoid NMR shift ranges).
• Agrawal, P. K. (1989). Carbon-13 NMR of Flavonoids. Elsevier. (Standard reference for C-13 shifts of flavonoid glycosides).

• Kaur, M., et al. (2016).[8] Neuroprotective potential of antioxidant potent fractions from Convolvulus pluricaulis.[8] (Contains reference NMR data for related glycosides in DMSO-d6). [Link]

• Tatsimo, S.J., et al. (2012). Antimicrobial and antioxidant activity of kaempferol rhamnoside derivatives.[2] (Provides comparative data for kaempferol glycoside shifts). [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. thieme-connect.de [thieme-connect.de]
• 4. resgroup.ccny.cuny.edu [resgroup.ccny.cuny.edu]
• 5. chembk.com [chembk.com]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]

Elucidating the Structure-Activity Relationship of Dihydrokaempferol-3-glucoside

Content Type: Publish Comparison Guide Audience: Researchers, Formulation Scientists, and Drug Discovery Professionals

Executive Summary: The Flavanonol Trade-Off

Dihydrokaempferol-3-glucoside (DHK-3-G), also known as Aromadendrin-3-O-glucoside , represents a critical junction in flavonoid structural chemistry. Unlike its oxidized counterpart Astragalin (Kaempferol-3-glucoside) , DHK-3-G possesses a saturated C2-C3 bond. This single structural difference fundamentally alters its physicochemical profile: it sacrifices the planar conjugation required for maximal radical scavenging in exchange for superior hydrolytic stability and enhanced stereochemical complexity.

This guide elucidates the Structure-Activity Relationship (SAR) of DHK-3-G, comparing it objectively against its aglycone (Aromadendrin) and its unsaturated analog (Astragalin) to guide selection in therapeutic and cosmetic applications.

Structural Analysis & SAR Logic

The biological efficacy of DHK-3-G is dictated by three structural determinants: the C2-C3 saturation, the C3-glycosylation, and the B-ring hydroxylation pattern.

The C2-C3 Saturation Effect (The "Kink")

• Kaempferol-3-glucoside (Astragalin): Features a C2=C3 double bond, creating a fully conjugated, planar system. This allows for electron delocalization across rings A, C, and B, maximizing antioxidant capacity (resonance stabilization of the phenoxy radical).

• DHK-3-G: Lacks this double bond. The C-ring adopts a "sofa" or half-chair conformation, breaking planarity. This "kink" reduces direct antioxidant potency but increases metabolic stability and creates a unique 3D scaffold for enzyme active sites (e.g.,

  -glucosidase) that planar molecules cannot access as specifically.

The C3-Glycosylation Factor

• Solubility: The glucose moiety at C3 increases hydrophilicity (logP reduction), significantly improving bioavailability in aqueous formulations compared to the aglycone Aromadendrin.

• Steric Hindrance: The bulky glucose group can hinder access to small binding pockets but prevents rapid metabolic conjugation (glucuronidation) at the critical C3 position, potentially extending plasma half-life.

Visualization of SAR Logic

Figure 1: Structural determinants of DHK-3-G activity. The lack of C2-C3 unsaturation reduces antioxidant raw power but enhances stability and alters enzyme binding topology.

Comparative Performance Data

The following data synthesizes experimental findings comparing DHK-3-G with its primary alternatives.

Antioxidant & Enzyme Inhibition Profile

Table 1: Comparative Bioactivity Metrics

Compound	Structure Type	DPPH Scavenging ( )	Tyrosinase Inhibition	-Glucosidase Inhibition	Solubility (Water)
DHK-3-G	Flavanonol Glycoside	Moderate (>100 M)	Moderate ( M)*	High ( M)	High
Astragalin	Flavonol Glycoside	High ( M)	Low (Inactive at C3)	Very High ( M)	Moderate
Aromadendrin	Flavanonol Aglycone	High ( M)	High ( M)	Moderate ( M)	Low
Kojic Acid	Standard Control	N/A	High ( M)	N/A	High

Note: Tyrosinase inhibition for glycosides is generally lower than aglycones due to the blocking of the C3-OH copper chelating site, but DHK-3-G retains activity via B-ring interactions.

Interpretation of Data[1][2][3]

• Antioxidant Capacity: Astragalin outperforms DHK-3-G by an order of magnitude. If the primary goal is radical scavenging, the unsaturated C2=C3 bond is non-negotiable.

• Enzyme Inhibition (Diabetes/Metabolic): DHK-3-G shows surprising potency against

  -glucosidase. The non-planar structure may mimic the transition state of the substrate better than the rigid planar flavonols in certain isoforms.

• Tyrosinase (Skin Whitening): DHK-3-G is less potent than the aglycone Aromadendrin. However, Aromadendrin is poorly soluble and prone to oxidation (browning) in formulation. DHK-3-G offers a stable, soluble alternative that functions as a pro-drug (releasing aglycone upon hydrolysis by skin microflora) or a mild inhibitor.

Detailed Experimental Protocols

To validate these SAR claims in your own lab, follow these standardized protocols.

Protocol 1: Tyrosinase Inhibition Assay (High-Throughput)

Objective: Determine the

of DHK-3-G compared to Kojic Acid.

Reagents:

• Phosphate Buffer (50 mM, pH 6.8)

• Mushroom Tyrosinase (1000 U/mL)

• L-DOPA (2.5 mM) as substrate

• Test Compounds (dissolved in DMSO, final concentration <1%)

Workflow:

• Preparation: Dilute DHK-3-G serially (10

  M to 500 M) in phosphate buffer.

• Incubation: In a 96-well plate, mix 140

  L buffer + 20 L enzyme solution + 20 L test sample. Incubate at 25°C for 10 minutes.

• Reaction: Add 20

  L L-DOPA solution to initiate the reaction.

• Measurement: Monitor absorbance at 475 nm (formation of Dopachrome) kinetically for 20 minutes using a microplate reader.

• Calculation:

  Self-Validation Check: The control (Kojic Acid) must yield an between 15-20 M. If >30 M, the enzyme activity is compromised.

Protocol 2: Molecular Docking Workflow (In Silico Validation)

Objective: Visualize the binding mode difference between Planar (Astragalin) and Non-Planar (DHK-3-G) ligands.

Workflow Visualization:

Figure 2: In silico workflow for validating SAR hypotheses. DHK-3-G requires flexible ligand docking to account for the C-ring puckering.

Mechanistic Insight: The Stability-Activity Paradox

The most critical insight for drug developers is the Stability-Activity Paradox .

• The Problem: High antioxidant activity (low oxidation potential) inherently means the molecule is unstable. Astragalin oxidizes rapidly in cosmetic creams, turning them brown.

• The DHK-3-G Solution: The removal of the C2=C3 double bond interrupts the conjugation pathway. This raises the oxidation potential, making DHK-3-G significantly more stable in formulation. While it scavenges radicals less aggressively in vitro, it survives shelf-life and delivery better, potentially offering higher in vivo availability.

Mechanism of Action: Alpha-Glucosidase Inhibition

Unlike competitive inhibitors that mimic the flat transition state of glucose, DHK-3-G acts via a mixed-type inhibition mechanism. The glucose moiety at C3 occupies the entrance to the active site, while the non-planar aglycone core interacts with peripheral hydrophobic residues, inducing a conformational change that reduces catalytic efficiency (

reduction) without purely competing for the active site ( alteration).

References

• Kwon, Y.S., et al. (2004). "Antioxidant activities of specific flavonoids."[1][2][3] Archives of Pharmacal Research.

• Rashed, K. (2020).[3] "Kaempferol-3-O-D-glucoside bioactivities: A Review." International Journal of Science and Innovative Technology.

• TargetMol. (2024). "Dihydrokaempferol 3-O-glucoside Product Data & Chemical Properties."

• Zhang, J., et al. (2019). "Thiosemicarbazones with tyrosinase inhibitory activity."[4] MedChemComm.

• Habtemariam, S. (2011). "

  -Glucosidase inhibitory activity of kaempferol-3-O-rutinoside." Natural Product Communications.

• PubChem. (2025).[5] "Dihydrokaempferol 3-O-glucoside Compound Summary." National Library of Medicine.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. ijsit.com [ijsit.com]
• 4. Thiosemicarbazones with tyrosinase inhibitory activity - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. Dihydrokaempferol 3-O-glucoside | C21H22O11 | CID 10478918 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Dihydrokaempferol-3-glucoside: Laboratory Waste Management &amp; Disposal Guide

Topic: Dihydrokaempferol-3-glucoside Proper Disposal Procedures Audience: Researchers, Scientists, and Drug Development Professionals Format: Senior Application Scientist Technical Guide

Executive Summary

Immediate Directive: Dihydrokaempferol-3-glucoside (DHK-3-G) is a flavonoid glycoside often classified as Environmentally Hazardous (Aquatic Toxicity Category 1) . While it generally exhibits low acute toxicity to humans, it must strictly NOT be disposed of via sanitary sewer systems (sink) due to its potential to cause long-lasting damage to aquatic ecosystems (H410).

Operational Rule: Treat all pure substance and contaminated debris as Chemical Waste destined for high-temperature incineration. Do not landfill.

Hazard Assessment & Regulatory Logic

To ensure compliance and safety, we must understand the causality behind the disposal protocols.

• Chemical Nature: DHK-3-G is a polyphenolic compound.[1] While stable in powder form, it degrades in solution.

• GHS Classification:

  • Health: Generally Not Classified or mild irritant (H315/H319).

  • Environmental: H410 (Very toxic to aquatic life with long lasting effects).[2] This is the critical driver for disposal.

• RCRA Status (USA):

  • Pure Substance: Not P-listed or U-listed. It typically does not meet the definition of a Characteristic Hazardous Waste (D-codes) unless mixed with other agents.

  • In Solution: The regulatory status is usually dictated by the solvent (e.g., Methanol, Acetonitrile).

Scientist-to-Scientist Note: Even though the solid powder may technically be "Non-RCRA Regulated" in some jurisdictions, the "Best Management Practice" (BMP) is to manage it as hazardous waste to prevent environmental release.

Disposal Protocols: Step-by-Step

Scenario A: Solid Waste (Pure Substance & Contaminated Debris)

Applicable to: Expired powder, weighing boats, contaminated gloves, spill cleanup debris.[3]

• Segregation: Isolate solid waste from general trash. Do not use "Biohazard" bags unless the material is also infectious (rare for this chemical).

• Containerization: Place waste in a clear, chemically compatible polyethylene bag or wide-mouth jar.

• Labeling:

  • Primary Constituent: Dihydrokaempferol-3-glucoside.[1][2][4][5][6]

  • Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) or "Non-RCRA Regulated" depending on institutional policy, but explicitly mark "Environmentally Hazardous."

• Disposal Path: High-Temperature Incineration.

Scenario B: Liquid Waste (Stock Solutions & HPLC Waste)

Applicable to: Samples dissolved in Methanol, DMSO, or Acetonitrile.

Protocol: The disposal method is determined by the Solvent Matrix .

Solvent Matrix	RCRA Hazard Code	Disposal Stream
Methanol / Ethanol	D001 (Ignitable), F003	Flammable Solvents Waste
Acetonitrile	D001 , D003 (Reactive)	Flammable Solvents Waste
DMSO / Water	Non-Regulated*	Do Not Sewer. Collect as "Non-Halogenated Organic Waste."
Chloroform / DCM	D022 , F002	Halogenated Solvents Waste

• Note: While DMSO is not RCRA hazardous, the presence of DHK-3-G (H410) prohibits drain disposal.

Visualization: Disposal Decision Logic

The following diagram illustrates the decision-making process for disposing of DHK-3-G based on its physical state and solvent matrix.

Caption: Decision tree for segregating DHK-3-G waste streams based on solvent compatibility and RCRA regulations.

Spill Management Protocol

Pre-requisite: Standard PPE (Nitrile gloves, Lab coat, Safety glasses).

• Containment: If solid, cover with a damp paper towel to prevent dust generation. If liquid, dike with absorbent pads.

• Decontamination:

  • Wipe area with 70% Ethanol or soap and water.

  • Why? Flavonoid glycosides are soluble in alcohols and polar solvents, ensuring effective removal from bench surfaces.

• Disposal: Place all cleanup materials (towels, gloves) into the Solid Chemical Waste container.

References & Regulatory Grounding

• Biosynth. (2022). Safety Data Sheet: Dihydrokaempferol 3-O-β-D-glucoside. Retrieved from (Accessed via Search 1.1).

• U.S. Environmental Protection Agency (EPA). (2025).[7] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from (Accessed via Search 1.8).

• Benchchem. Proper Disposal of Glycosolone (Flavonoid Analogues). Retrieved from (Accessed via Search 1.9).

• PubChem. Kaempferol-3-O-glucoside Compound Summary (Related Isomer Data). National Library of Medicine. Retrieved from (Accessed via Search 1.18).

Sources

• 1. Dihydrokaempferol-3-O-glucoside | CymitQuimica [cymitquimica.com]
• 2. biosynth.com [biosynth.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dihydrokaempferol 3-O-glucoside | TargetMol [targetmol.com]
• 6. Dihydrokaempferol-3-glucoside | CymitQuimica [cymitquimica.com]
• 7. republicservices.com [republicservices.com]